1-(1-Cyclohexen-1-yl)ethanol

Core Science & Biosynthesis

1-(1-Cyclohexen-1-yl)ethanol CAS 3197-68-0 physical properties

An In-depth Technical Guide to 1-(1-Cyclohexen-1-yl)ethanol (CAS 3197-68-0): Properties, Synthesis, and Research Applications

Introduction

1-(1-Cyclohexen-1-yl)ethanol, registered under CAS number 3197-68-0, is a secondary allylic alcohol that presents a valuable scaffold for synthetic chemistry.[1][2] Its structure, featuring a chiral center adjacent to a trisubstituted cyclohexene ring, makes it a versatile intermediate for the synthesis of more complex molecular architectures. While not extensively documented as a final drug product, its utility lies in its potential as a building block for creating diverse chemical libraries for screening and as a precursor for various functionalized cyclohexene derivatives. The cyclohexene motif is a prevalent core in numerous natural products and pharmacologically active compounds, underscoring the relevance of its functionalized analogues.

This technical guide provides a comprehensive overview of the known physical and chemical properties of 1-(1-Cyclohexen-1-yl)ethanol. It details a robust synthetic protocol, discusses its potential reactivity and applications in a research and drug development context, and outlines essential safety and handling procedures. The information is curated for researchers, synthetic chemists, and professionals in the pharmaceutical sciences who require a detailed understanding of this compound for laboratory and development purposes.

Chemical Identity and Computed Properties

The fundamental identity of a chemical compound is established by its structural and molecular data. These identifiers are crucial for unambiguous documentation, database searching, and regulatory compliance.

Table 1: Core Compound Identifiers

Identifier	Data	Source
IUPAC Name	1-(cyclohexen-1-yl)ethanol	[1]
CAS Number	3197-68-0	[2]
Synonyms	1-(1-Cyclohexenyl)ethanol, 2-(1-cyclohexenyl)ethanol	[1][2][3]
Molecular Formula	C₈H₁₄O	[1][2][3][4][5]
Molecular Weight	126.20 g/mol	[1][3][6]
InChI	InChI=1S/C8H14O/c1-7(9)8-5-3-2-4-6-8/h5,7,9H,2-4,6H2,1H3	[1][2]
InChIKey	FAYUSHUTMRYHAD-UHFFFAOYSA-N	[1][2]

| Canonical SMILES | CC(C1=CCCCC1)O |[1] |

Computational models provide valuable predictions of a molecule's physicochemical behavior, which can guide experimental design, particularly in early-stage drug discovery for assessing properties like lipophilicity and acidity.

Table 2: Computed Physicochemical Properties

Property	Value	Source
XLogP3 (Octanol/Water Partition Coefficient)	1.5	[1]
pKa (Predicted)	15.32 ± 0.10	[3]
Topological Polar Surface Area (TPSA)	20.2 Ų	[1]

| Rotatable Bond Count | 1 |[1] |

Physical and Spectroscopic Properties

The experimentally determined physical properties define the compound's behavior under various conditions and are essential for designing synthetic procedures, purification methods, and safe handling protocols.

Table 3: Key Physical Properties

Property	Value	Unit	Source
Boiling Point	198	°C (at 760 mmHg)	[3][5]
Density	0.95	g/cm³	[3][5]
Refractive Index	1.485		[3][5]
Flash Point	82.7	°C	[3][5]

| Vapor Pressure | 0.0931 | mmHg (at 25 °C) |[3] |

Spectroscopic Data Interpretation

Spectroscopic analysis is fundamental to confirming the structure and purity of a synthesized compound.

• Infrared (IR) Spectroscopy : The IR spectrum of 1-(1-Cyclohexen-1-yl)ethanol is expected to show a prominent broad absorption band in the region of 3200-3600 cm⁻¹, characteristic of the O-H stretching vibration of the alcohol functional group. A strong C-O stretch would appear around 1050-1150 cm⁻¹. Additionally, a C=C stretch for the cyclohexene ring should be visible near 1650 cm⁻¹, and a vinylic =C-H stretch just above 3000 cm⁻¹.[1]

• Mass Spectrometry (MS) : In a mass spectrum, the molecular ion peak (M⁺) would be observed at m/z = 126. The fragmentation pattern would likely include a significant peak at m/z = 111, corresponding to the loss of a methyl group ([M-15]⁺), and a peak at m/z = 108, resulting from the loss of water ([M-18]⁺), which is a characteristic fragmentation for alcohols.[1]

Synthesis and Reactivity

Synthetic Strategy: Reduction of an α,β-Unsaturated Ketone

A reliable and common method for preparing secondary alcohols is the reduction of the corresponding ketone. For 1-(1-Cyclohexen-1-yl)ethanol, the logical precursor is 1-acetyl-1-cyclohexene (also known as 1-(1-cyclohexen-1-yl)ethanone, CAS 932-66-1).[7] This transformation can be efficiently achieved using a mild reducing agent like sodium borohydride (NaBH₄).

The choice of NaBH₄ is strategic; it is a selective reagent that reduces aldehydes and ketones without affecting less reactive functional groups like the alkene in the cyclohexene ring. The reaction is typically performed in a protic solvent, such as ethanol or methanol, which also serves to protonate the resulting alkoxide intermediate to yield the final alcohol product.

Experimental Protocol: Synthesis via Ketone Reduction

This protocol is a representative method based on standard organic chemistry procedures and should be adapted and optimized as necessary.

• Reaction Setup: A 250 mL round-bottom flask equipped with a magnetic stir bar is charged with 1-acetyl-1-cyclohexene (e.g., 10.0 g, 80.5 mmol) and dissolved in absolute ethanol (100 mL).

• Cooling: The flask is placed in an ice-water bath, and the solution is stirred until the temperature equilibrates to 0-5 °C. This cooling is crucial to moderate the exothermic reaction and minimize potential side reactions.

• Addition of Reducing Agent: Sodium borohydride (NaBH₄) (e.g., 1.83 g, 48.3 mmol, 0.6 eq) is added portion-wise over 15-20 minutes. The slow addition maintains the low temperature and controls the rate of hydrogen gas evolution.

• Reaction Monitoring: After the addition is complete, the reaction mixture is stirred at 0-5 °C for an additional 1-2 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting ketone is fully consumed.

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of deionized water (50 mL) to decompose any excess NaBH₄.

• Solvent Removal: The bulk of the ethanol is removed under reduced pressure using a rotary evaporator.

• Extraction: The remaining aqueous residue is transferred to a separatory funnel and extracted with diethyl ether or ethyl acetate (3 x 50 mL). The combined organic layers are washed with brine (1 x 50 mL) to remove residual water.

• Drying and Filtration: The organic phase is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is evaporated under reduced pressure to yield the crude product.

• Purification: The crude 1-(1-Cyclohexen-1-yl)ethanol is purified by vacuum distillation or column chromatography on silica gel to afford the final product in high purity.

Visualization of Synthesis Workflow

Sources

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• 7. Ethanone, 1-(1-cyclohexen-1-yl)- [webbook.nist.gov]

The Solubility Profile of 1-(1-Cyclohexen-1-yl)ethanol: A Technical Guide for Researchers

Introduction

In the landscape of pharmaceutical and chemical research, a thorough understanding of a compound's physicochemical properties is paramount for its successful application. Among these properties, solubility is a critical determinant of a substance's behavior in various media, influencing everything from reaction kinetics and purification strategies to bioavailability and formulation development. This guide provides an in-depth technical overview of the solubility of 1-(1-Cyclohexen-1-yl)ethanol, a molecule of interest in organic synthesis and medicinal chemistry. We will explore the theoretical underpinnings of its solubility, offer predictive assessments in a range of common organic solvents, and provide a detailed experimental protocol for its quantitative determination. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals, enabling informed decisions in experimental design and process development.

Compound Profile: 1-(1-Cyclohexen-1-yl)ethanol

Property	Value	Source
IUPAC Name	1-(1-Cyclohexen-1-yl)ethanol	-
Molecular Formula	C₈H₁₄O	-
Molecular Weight	126.20 g/mol	-
Structure		PubChem
Calculated logP	1.868	Cheméo[1]
Physical Form	Solid	Sigma-Aldrich[2]

The structure of 1-(1-cyclohexen-1-yl)ethanol, featuring a polar hydroxyl (-OH) group attached to a non-polar cyclohexenyl ring, dictates its solubility behavior. The hydroxyl group is capable of acting as both a hydrogen bond donor and acceptor, a key factor in its interaction with polar solvents.[3] Conversely, the C8 hydrocarbon backbone contributes to its non-polar character, influencing its affinity for non-polar solvents. The octanol-water partition coefficient (logP) of 1.868 suggests a greater preference for lipophilic environments over aqueous ones.[1]

Theoretical Principles of Solubility

The solubility of an organic compound is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces are more likely to be soluble in one another.[4][5] The dissolution process involves the breaking of solute-solute and solvent-solvent intermolecular forces and the formation of new solute-solvent interactions.

Key Factors Influencing Solubility:

• Polarity: The polarity of a molecule is determined by the presence of polar bonds and the overall molecular geometry. Polar solvents, such as water and short-chain alcohols, have permanent dipole moments and are effective at dissolving other polar molecules and ionic compounds.[6] Non-polar solvents, like hexane and toluene, lack a significant dipole moment and primarily interact through weaker London dispersion forces, making them suitable for dissolving other non-polar compounds.[6]

• Hydrogen Bonding: The ability of a molecule to form hydrogen bonds is a particularly strong type of dipole-dipole interaction that significantly impacts solubility.[3] Alcohols, with their hydroxyl groups, can form hydrogen bonds with other alcohol molecules and with other hydrogen-bond-accepting or -donating solvents, such as water and other alcohols.[7][8] This capability generally enhances solubility in protic, polar solvents.

• Hydrocarbon-to-Functional Group Ratio: The balance between the non-polar hydrocarbon portion and the polar functional group(s) of a molecule is a crucial determinant of its overall polarity and, consequently, its solubility. For alcohols, as the carbon chain length increases, the non-polar character of the molecule dominates, leading to decreased solubility in polar solvents like water and increased solubility in non-polar solvents.[3][6][9]

Predicted Solubility of 1-(1-Cyclohexen-1-yl)ethanol

Based on the structural features of 1-(1-cyclohexen-1-yl)ethanol and the theoretical principles outlined above, we can predict its qualitative solubility in a range of common organic solvents. The presence of the C8 hydrocarbon framework suggests that the non-polar character of the molecule will have a significant influence on its solubility profile.

Solvent	Polarity Index	Solvent Type	Predicted Solubility	Rationale
Hexane	0.1	Non-polar	Soluble	The non-polar hydrocarbon tail of 1-(1-cyclohexen-1-yl)ethanol will interact favorably with the non-polar hexane molecules via London dispersion forces.
Toluene	2.4	Non-polar (aromatic)	Soluble	Similar to hexane, the non-polar character of both the solute and solvent will drive solubility. The pi-stacking potential of toluene may offer additional favorable interactions.
Diethyl Ether	2.8	Slightly Polar	Soluble	Diethyl ether has a small dipole moment and can act as a hydrogen bond acceptor. It is a good solvent for many organic compounds that are not extremely polar.
Ethyl Acetate	4.4	Polar Aprotic	Soluble	Ethyl acetate is more polar than diethyl ether and can act as a hydrogen bond acceptor, interacting with the hydroxyl group of the solute.
Acetone	5.1	Polar Aprotic	Soluble	Acetone is a polar aprotic solvent that will readily dissolve molecules with a moderate balance of polar and non-polar character.
Ethanol	4.3	Polar Protic	Soluble	As a polar protic solvent, ethanol can engage in hydrogen bonding with the hydroxyl group of 1-(1-cyclohexen-1-yl)ethanol, while its ethyl group can interact with the non-polar part of the solute.
Methanol	5.1	Polar Protic	Soluble	Methanol is a highly polar protic solvent that will form strong hydrogen bonds with the solute's hydroxyl group.
Water	10.2	Polar Protic	Sparingly Soluble to Insoluble	Despite the presence of a hydroxyl group capable of hydrogen bonding, the large C8 non-polar hydrocarbon backbone will significantly hinder its solubility in the highly polar water.

Polarity index values are based on various sources and are intended for comparative purposes.[8][9][10]

Experimental Protocol for Quantitative Solubility Determination

To obtain precise, quantitative solubility data, a well-controlled experimental procedure is essential. The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound.[11] Adherence to Good Laboratory Practices (GLP) is crucial for ensuring the quality and integrity of the generated data.

Diagram of Experimental Workflow

Caption: Workflow for determining the equilibrium solubility of 1-(1-cyclohexen-1-yl)ethanol.

Step-by-Step Methodology

1. Materials and Reagents:

• 1-(1-Cyclohexen-1-yl)ethanol (high purity)
• Selected organic solvents (analytical grade or higher)
• Sealed glass vials with chemically resistant caps
• Orbital shaker or magnetic stirrer with temperature control
• Centrifuge
• Chemically inert syringe filters (e.g., 0.22 µm PTFE)
• Volumetric flasks and pipettes
• Gas chromatograph with a mass spectrometer (GC-MS) or other suitable analytical instrument

2. Preparation of Saturated Solution:

• Add an excess amount of solid 1-(1-cyclohexen-1-yl)ethanol to a glass vial. The excess solid should be clearly visible to ensure saturation.
• Pipette a known volume of the desired organic solvent into the vial.
• Securely seal the vial to prevent solvent evaporation.
• Prepare at least three replicate samples for each solvent.

3. Equilibration:

• Place the vials in an orbital shaker or on a stir plate in a temperature-controlled environment (e.g., 25 °C).
• Agitate the samples for a sufficient duration to ensure equilibrium is reached (typically 24 to 72 hours).[11] The time to reach equilibrium may need to be determined empirically by sampling at different time points until the concentration of the solute in the solution remains constant.

4. Phase Separation:

• Once equilibrium is established, remove the vials from the shaker.
• Allow the vials to stand undisturbed at the equilibration temperature for a short period to allow for initial settling of the excess solid.
• Centrifuge the vials to pellet the remaining undissolved solid.
• Carefully withdraw the clear supernatant using a syringe.
• Filter the supernatant through a chemically inert syringe filter directly into a clean vial for analysis. This step is crucial to remove any remaining microscopic solid particles.

5. Analysis and Quantification (Example using GC-MS):

• Calibration: Prepare a series of standard solutions of 1-(1-cyclohexen-1-yl)ethanol in the same solvent at known concentrations. Analyze these standards by GC-MS to generate a calibration curve of peak area versus concentration.
• Sample Analysis: Analyze the filtered saturated solution by GC-MS under the same conditions as the standards.
• Quantification: Determine the concentration of 1-(1-cyclohexen-1-yl)ethanol in the saturated solution by interpolating its peak area from the calibration curve.

6. Data Reporting:

• Calculate the average solubility from the replicate samples.
• Report the solubility in standard units, such as grams per liter (g/L) or moles per liter (mol/L), and specify the temperature at which the measurement was conducted.

Conclusion

The solubility of 1-(1-cyclohexen-1-yl)ethanol is a key parameter that influences its utility in various chemical and pharmaceutical applications. Its dual nature, possessing both a polar hydroxyl group and a non-polar hydrocarbon structure, results in a varied solubility profile across different organic solvents. While theoretical predictions provide a valuable starting point, precise and reliable data can only be obtained through rigorous experimental determination. The shake-flask method, coupled with a robust analytical technique such as GC-MS, represents the gold standard for generating high-quality solubility data. This guide provides the foundational knowledge and a practical framework for researchers to confidently assess and utilize the solubility characteristics of 1-(1-cyclohexen-1-yl)ethanol in their work.

References

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• Pearson. In the context of solubility rules, what does the phrase "like dissolves like" mean? [Link]

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Technical Guide: Synonyms &amp; Identification of 1-(1-Cyclohexen-1-yl)ethanol

Executive Summary

1-(1-Cyclohexen-1-yl)ethanol (CAS: 3197-68-0 ) is a secondary allylic alcohol used primarily as a chemical intermediate in organic synthesis and fragrance chemistry.[1][2] Its nomenclature in literature is frequently inconsistent, leading to confusion with its saturated analog (1-cyclohexylethanol) or structural isomers.[1]

This guide provides a definitive reference for identifying, naming, and synthesizing this compound, ensuring researchers select the correct reagent for drug development and fine chemical applications.

Part 1: Nomenclature & Synonyms[1][3]

Precision in nomenclature is critical for this compound due to the high density of structural isomers in the C₈H₁₄O chemical space. The following table categorizes valid synonyms, database identifiers, and common misnomers.

Synonym Mapping Table

Category	Synonym / Identifier	Status	Notes
Systematic (IUPAC)	1-(1-Cyclohexen-1-yl)ethanol	Primary	The most precise structural name.[1]
Alternative Systematic	-Methyl-1-cyclohexene-1-methanol	Valid	Older nomenclature treating the ethanol chain as a substituted methanol.[1]
Common / Trade	1-(1-Cyclohexenyl)ethanol	Valid	Widely used in vendor catalogs (e.g., Sigma-Aldrich).[1]
Database ID	CAS 3197-68-0	Definitive	Unique identifier for the specific 1-en-1-yl isomer.
Ambiguous / Misnomer	2-(1-Cyclohexenyl)ethanol	Invalid	Often appears in aggregated databases; chemically implies a primary alcohol (–CH₂CH₂OH) rather than the correct secondary alcohol.[1]
Related Analog	1-Cyclohexylethanol	Distinct	The saturated analog (CAS 1193-81-3).[1] Do not confuse.

Nomenclature Logic Diagram

The following diagram illustrates the decision logic for naming this compound to avoid confusion with isomers.

Caption: Decision tree for distinguishing 1-(1-Cyclohexen-1-yl)ethanol from close structural relatives.

Part 2: Structural Specifications & Properties[1]

Chemical Structure

The molecule features a cyclohexene ring with a hydroxyethyl group attached directly to the alkene carbon (C1). This allylic position makes the alcohol reactive and susceptible to rearrangement under acidic conditions.

• Formula: C₈H₁₄O[1]

• Molecular Weight: 126.20 g/mol [1][2][3]

• Chirality: The molecule has one chiral center at the alcohol carbon (

  -carbon).[1] Commercial preparations are typically racemic ( ).

• Physical State: Commercially supplied as a solid or low-melting waxy solid.[1]

  • Note: This distinguishes it from the saturated analog, 1-cyclohexylethanol, which is a liquid at room temperature (BP ~189°C).[1]

Key Physical Properties

Property	Value	Source
Form	Solid / Waxy Solid	Sigma-Aldrich [1]
Boiling Point	N/A (Solid) / ~85-88°C @ 22mmHg (Ketone Precursor)	NIST [2]
Solubility	Soluble in alcohols, ethers; insoluble in water.[1]	Estimated

Part 3: Synthesis & Experimental Protocols

The most reliable route to 1-(1-Cyclohexen-1-yl)ethanol is the reduction of 1-acetylcyclohexene .[1] This method ensures the double bond remains in the thermodynamically stable 1-position.[1]

Synthesis Workflow Diagram

Caption: Synthetic pathway via hydride reduction of the conjugated ketone.

Detailed Protocol: Reduction of 1-Acetylcyclohexene

Objective: Selective 1,2-reduction of the ketone to the allylic alcohol without reducing the alkene.[1]

Reagents:

• 1-Acetylcyclohexene (1.0 eq)[1][4][5]

• Sodium Borohydride (NaBH₄) (0.4–0.6 eq)

• Methanol (Solvent)[6][7]

• Cerium(III) Chloride (CeCl₃·7H₂O) (Optional: Luche conditions for higher selectivity)

Procedure:

• Preparation: Dissolve 1-acetylcyclohexene (e.g., 10 mmol) in Methanol (20 mL) in a round-bottom flask. Cool the solution to 0°C using an ice bath.

• Addition: Slowly add NaBH₄ (typically 0.4–0.6 equivalents to account for hydride stoichiometry) in small portions over 15 minutes.

  • Expert Insight: While NaBH₄ alone is usually sufficient, adding CeCl₃ (1.0 eq) creates Luche reduction conditions, which accelerates 1,2-reduction and suppresses potential conjugate addition (reduction of the C=C bond).

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature. Monitor by TLC (silica gel, Hexane:EtOAc) until the starting ketone disappears.

• Workup: Quench the reaction with saturated aqueous Ammonium Chloride (NH₄Cl). Extract with Diethyl Ether or Dichloromethane (3x).

• Purification: Wash combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo. The product is typically pure enough for use, or can be recrystallized/distilled if necessary.

Part 4: Applications & Relevance[1]

Organic Synthesis Intermediate

The compound serves as a versatile "building block" for:

• Allylic Rearrangements: Under acidic conditions, the hydroxyl group can migrate, or the double bond can shift, allowing access to functionalized cyclohexane derivatives.

• Diels-Alder Reactions: The cyclohexene ring can participate in further cycloadditions if functionalized.[1]

Fragrance Chemistry

While the saturated analog (1-cyclohexylethanol) is a known fragrance ingredient ("Muguet" type odor), 1-(1-cyclohexen-1-yl)ethanol is often used as a precursor to synthesize complex terpene-like fragrance molecules.[1] Its own odor profile is described as weak or solvent-like compared to its esters.[1]

References

• Sigma-Aldrich. 1-(1-Cyclohexen-1-yl)ethanol Product Specification. Retrieved from [1]

• NIST Chemistry WebBook. Ethanol, 1-(1-cyclohexenyl)- (CAS 3197-68-0).[1] National Institute of Standards and Technology. Retrieved from [Link]

• PubChem. 1-(1-Cyclohexen-1-yl)ethanol Compound Summary. National Library of Medicine. Retrieved from [Link]

• Organic Syntheses. Preparation of 1-Acetylcyclohexene (Precursor Synthesis). Coll. Vol. 3, p. 22 (1955). Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Grignard-Mediated Synthesis of 1-(1-Cyclohexen-1-yl)ethanol

-Hydride Transfer) vs. Retrosynthetic Alternatives Author: Senior Application Scientist, Chemical Process Development

Part 1: Strategic Analysis & Chemical Logic

The Synthetic Paradox

The request to synthesize 1-(1-Cyclohexen-1-yl)ethanol (a secondary allylic alcohol) from 1-acetylcyclohexene (an

-unsaturated ketone) using Grignard chemistry presents a specific stereoelectronic challenge.

Standard Grignard reactions involve the nucleophilic addition of a carbanion (

) to a carbonyl, which typically converts a ketone into a tertiary alcohol .

• Standard Reaction: 1-Acetylcyclohexene +

  2-(1-Cyclohexen-1-yl)-2-propanol (Tertiary Alcohol).

To obtain the requested secondary alcohol from the ketone precursor, the transformation requires a reduction (addition of Hydride,

), not a carbon addition. While standard reductions use borohydrides (e.g., Luche Reduction), this protocol details the Grignard-Mediated Reduction , a specialized application where sterically hindered Grignard reagents with -hydrogens act as hydride donors rather than carbon nucleophiles.

Mechanism of Action: The -Hydride Transfer

This synthesis relies on the Meerwein-Ponndorf-Verley (MPV)-type reduction mechanism inherent to bulky Grignard reagents. When a Grignard reagent possessing a

-hydrogen (e.g., Isopropylmagnesium bromide or tert-Butylmagnesium chloride) encounters a sterically hindered or enolizable ketone, the 1,2-addition of the bulky alkyl group is kinetically suppressed. Instead, a six-membered cyclic transition state forms, facilitating the transfer of a hydride ion from the Grignard reagent to the carbonyl carbon.

Key Mechanistic Pathway:

• Coordination: The carbonyl oxygen coordinates to the Magnesium center.

• Transition State: A six-membered ring forms involving the Mg, the carbonyl group, and the

  -hydrogen of the Grignard alkyl chain.

• Hydride Transfer: The

  -hydrogen shifts to the carbonyl carbon, reducing it.[1]

• Elimination: The Grignard alkyl group is eliminated as an alkene (e.g., isobutene).

Figure 1: Mechanistic pathway for the Grignard-mediated reduction of 1-acetylcyclohexene.

Part 2: Experimental Protocol

Reagents and Stoichiometry

The choice of Grignard reagent is critical. Methylmagnesium bromide will fail (yielding the tertiary alcohol). tert-Butylmagnesium chloride (

) is preferred due to its high steric bulk, which almost exclusively favors reduction over addition.

Component	Role	Equiv.	MW ( g/mol )	Density	Notes
1-Acetylcyclohexene	Substrate	1.0	124.18	0.96 g/mL	Distill before use.
BuMgCl (2.0M in Et₂O)	Reducing Agent	1.2	N/A	N/A	Titrate before use.
Diethyl Ether (Et₂O)	Solvent	-	74.12	-	Anhydrous, inhibitor-free.
Sat. NH₄Cl (aq)	Quench	Excess	-	-	Buffered quench prevents dehydration.

Step-by-Step Methodology

Phase 1: Reaction Setup (Inert Atmosphere)

• Glassware Prep: Oven-dry a 250 mL two-neck round-bottom flask, a reflux condenser, and a pressure-equalizing addition funnel. Assemble hot under Argon flow.

• Substrate Solution: Charge the flask with 1-acetylcyclohexene (10 mmol, 1.24 g) and 30 mL of anhydrous Diethyl Ether. Cool to 0°C in an ice bath.

• Reagent Preparation: Transfer

  BuMgCl (12 mmol, 6.0 mL of 2.0M solution) into the addition funnel via syringe.

Phase 2: Controlled Reduction

• Addition: Dropwise add the Grignard reagent to the ketone solution over 20 minutes.

  • Observation: Evolution of gas (Isobutene) indicates the reduction mechanism is active. Ensure the condenser is active to prevent solvent loss, though isobutene will escape.

• Reflux: After addition, remove the ice bath and warm to room temperature. If gas evolution slows, gently reflux (35°C) for 1 hour to drive the reaction to completion.

  • Checkpoint: Monitor by TLC (Silica, 10% EtOAc/Hexanes). The UV-active ketone spot (

    ) should disappear; the alcohol spot ( ) will appear.

Phase 3: Workup and Isolation

• Quench: Cool the mixture back to 0°C. Slowly add saturated aqueous

  (20 mL).

  • Caution: Exothermic. Magnesium salts may precipitate.

• Extraction: Transfer to a separatory funnel. Separate layers. Extract the aqueous phase with Et₂O (

  mL).

• Drying: Combine organic layers, wash with brine, and dry over anhydrous

  .

• Concentration: Filter and concentrate under reduced pressure (Rotovap). Note: The product is an allylic alcohol and can be sensitive to heat; do not exceed 40°C bath temperature.

Phase 4: Purification

• Column Chromatography: Purify the crude oil using silica gel (Hexanes:EtOAc 9:1 to 4:1).

  • Target Yield: 75-85%.

Part 3: Validation & Quality Control

Analytical Signatures

To confirm the synthesis of the secondary alcohol (reduction product) vs. the tertiary alcohol (addition product), analyze the proton at the C-1 position (carbinol proton).

Technique	Parameter	Expected Signal (Target: Secondary Alcohol)	Signal for Impurity (Tertiary Alcohol)
¹H NMR	Carbinol H	Quartet at ~4.2 ppm (1H, CH-OH)	Absent (Quaternary Carbon)
¹H NMR	Vinyl H	Multiplet at ~5.7 ppm	Multiplet at ~5.6 ppm
¹H NMR	Methyl Group	Doublet at ~1.2 ppm (CH₃-CH)	Singlet at ~1.3 ppm (C(OH)-CH₃)
IR	O-H Stretch	Broad, 3300-3400 cm⁻¹	Broad, 3300-3400 cm⁻¹
IR	C=O Stretch	Absent	Absent

Troubleshooting Guide

• Issue: Low Yield / Presence of Starting Material.

  • Cause: Enolization of the ketone (proton transfer) rather than hydride transfer.

  • Solution: Use a non-enolizable Grignard analog or switch to standard Luche Reduction (NaBH₄/CeCl₃) if strict "Grignard" adherence is not required by the project constraints.

• Issue: Tertiary Alcohol Formation.

  • Cause: Use of less bulky Grignard (e.g., EthylMgBr) or high temperatures promoting addition.

  • Solution: Ensure use of

    or and maintain controlled temperatures.

Part 4: Strategic Alternative (The "Constructive" Grignard)

If the project scope allows changing the starting material while maintaining "Grignard Synthesis" as the method, the following route is synthetically superior for yield and scalability.

Route: Reaction of 1-Cyclohexenylmagnesium bromide with Acetaldehyde .

Figure 2: Alternative "Constructive" Grignard synthesis route.

Advantage: This route involves C-C bond formation (standard Grignard behavior) rather than the niche reduction pathway, generally resulting in higher yields (>90%) and fewer side reactions.

References

• Mechanism of Grignard Reduction: Whitmore, F. C. (1943). The Common Basis of Intramolecular Rearrangements. Journal of the American Chemical Society, 54(8), 3274–3283. Link

• Grignard Reagents as Reducing Agents: Ashby, E. C., & Bowers, J. R. (1977). Modes of reaction of Grignard reagents with ketones.[1][2][3][4][5][6][7] Reduction vs. addition. Journal of the American Chemical Society, 99(26), 8504–8505. Link

• Luche Reduction (Standard Alternative): Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society, 103(18), 5454–5459. Link

• Grignard Addition to Enones (General Review): Kharasch, M. S., & Reinmuth, O. (1954). Grignard Reactions of Nonmetallic Substances. Prentice-Hall. (Classic Reference for 1,2 vs 1,4 addition).

Sources

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. adichemistry.com [adichemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. 6.5 Reactions of α,β-unsaturated Aldehydes and Ketones – Organic Chemistry II [kpu.pressbooks.pub]
• 6. scispace.com [scispace.com]
• 7. cur.ac.rw [cur.ac.rw]

Application Note: Chemoselective Reduction of 1-Acetyl-1-cyclohexene to 1-(1-Cyclohexenyl)ethanol via Luche Protocol

Introduction & Strategic Rationale

The Chemoselectivity Challenge

The reduction of 1-acetyl-1-cyclohexene presents a classic problem in organic synthesis: distinguishing between two electrophilic sites in a conjugated system. The substrate contains an ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-unsaturated ketone functionality.[1][2][3][4][5]

• Site A (Carbonyl Carbon): Direct 1,2-addition yields the desired allylic alcohol .[1]

• Site B (

  -Carbon): Conjugate 1,4-addition yields the saturated ketone , which can be further reduced to a saturated alcohol.

Standard reducing agents like Sodium Borohydride (

) in ethanol often act as "soft" nucleophiles, favoring orbital-controlled attack at the -position (Site B), leading to mixtures of saturated products.

The Solution: The Luche Reduction

To enforce 1,2-regioselectivity, we utilize the Luche Reduction protocol.[1] This method employs Cerium(III) Chloride Heptahydrate (

) in conjunction with in Methanol.

Mechanistic Logic (HSAB Theory):

• Hard Lewis Acid Activation: The

  ion coordinates strongly to the carbonyl oxygen. This interaction increases the hardness of the carbonyl carbon (making it more susceptible to charge-controlled attack).

• Ligand Exchange: Reaction of

  with the solvent (MeOH) is catalyzed by , generating alkoxyborohydrides (e.g., ). These species are "harder" nucleophiles than the parent borohydride.

• Result: The combination of a harder electrophile and a harder nucleophile drives the reaction exclusively toward the 1,2-addition product.

Mechanistic Pathway

The following diagram illustrates the divergent pathways and the role of Cerium in enforcing the desired outcome.

Figure 1: Mechanistic divergence between standard borohydride reduction and Cerium-mediated Luche reduction.

Experimental Protocol

Materials & Equipment

Reagent / Equipment	Specification	Role
1-Acetyl-1-cyclohexene	>97% Purity	Substrate
Cerium(III) Chloride Heptahydrate	(99%)	Lewis Acid Catalyst
Sodium Borohydride	(Powder)	Reducing Agent
Methanol (MeOH)	ACS Grade	Solvent
Reaction Vessel	Round-bottom flask	Containment
Temperature Control	Ice/Water Bath ( )	Thermal Regulation

Critical Safety Note:

evolves hydrogen gas ( ) upon contact with methanol and acid. Ensure reaction is vented. 1-Acetyl-1-cyclohexene is a skin irritant; wear nitrile gloves.

Step-by-Step Methodology

Scale: 10 mmol (1.24 g) of 1-Acetyl-1-cyclohexene.

Phase 1: Preparation

• Dissolution: In a 100 mL round-bottom flask, dissolve 1.24 g (10 mmol) of 1-acetyl-1-cyclohexene in 15 mL of Methanol .

• Catalyst Addition: Add 3.73 g (10 mmol, 1.0 eq) of

  .

  • Technical Insight: The solution must be stirred until the Cerium salt is completely dissolved and the solution is clear. The heptahydrate is required; anhydrous

    reacts too slowly and generates heat upon hydration.

• Cooling: Place the flask in an ice-water bath and cool to

  . Allow 10 minutes for thermal equilibration.

Phase 2: Reduction

• Hydride Addition: Add 0.38 g (10 mmol, 1.0 eq) of

  in small portions over 5–10 minutes.

  • Observation: Vigorous bubbling (

    gas) will occur. Do not seal the flask tightly.

• Reaction Monitoring: Stir at

  for 15 minutes, then allow to warm to Room Temperature (RT).

• TLC Control: Monitor consumption of starting material (TLC: 20% EtOAc in Hexanes). The enone spot (UV active) should disappear, replaced by a more polar alcohol spot.

Phase 3: Workup (The "Emulsion-Free" Method)

Standard aqueous workups with Cerium often lead to intractable emulsions. This protocol minimizes that risk.

• Quench: Once complete, add 2 mL of Acetone to destroy excess hydride. Stir for 5 minutes.

• Solvent Swap (Crucial): Remove the Methanol completely using a rotary evaporator. You will be left with a solid/oily residue of product and Cerium salts.

• Partition: Add 20 mL of Diethyl Ether (or MTBE) and 20 mL of 1M HCl (or Saturated

  ) to the residue.

  • Why: Removing MeOH first prevents it from acting as a surfactant between the organic and aqueous layers.

• Extraction: Separate the layers. Extract the aqueous layer once more with 10 mL Ether.

• Drying: Combine organic layers, wash with Brine, dry over

  , filter, and concentrate.

Process Workflow & Decision Tree

Figure 2: Operational workflow for the Luche Reduction process.

Quality Control & Validation

Expected Analytical Data

Parameter	Method	Expected Result	Notes
Appearance	Visual	Clear, colorless oil	Yellowing indicates oxidation or impurities.
-NMR	400 MHz ( )	5.6-5.8 ppm (m, 1H)	Vinyl proton. Essential to confirm double bond retention.
-NMR	400 MHz ( )	4.1-4.2 ppm (q, 1H)	Carbinol proton ( ).
Selectivity	GC-MS / NMR	>98:2 (Allylic : Saturated)	Absence of saturated ketone/alcohol peaks.

Troubleshooting Guide

• Problem: Formation of Saturated Alcohol (1,4-reduction).

  • Cause: Insufficient

    or use of anhydrous that didn't dissolve.

  • Fix: Ensure 1:1 stoichiometry and use the Heptahydrate form. Ensure full dissolution before adding

    .

• Problem: Emulsion during workup.

  • Cause: Presence of Methanol in the aqueous/organic extraction.

  • Fix: Evaporate Methanol before adding water/ether. If emulsion persists, filter through a Celite pad.

• Problem: Reaction Stalls.

  • Cause: Decomposition of

    by solvent moisture before reaction.

  • Fix: Add an additional 0.2-0.5 equivalents of

    .

References

• Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis.[1][2][6][7] 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society, 103(18), 5454–5459. [Link]

• Luche, J. L. (1978). Lanthanides in organic chemistry.[1] 1. Selective 1,2 reductions of conjugated ketones.[1] Journal of the American Chemical Society, 100(7), 2226–2227.[1] [Link]

• Cohen, T., et al. (Specific safety data for 1-acetyl-1-cyclohexene). PubChem Compound Summary. Retrieved from [Link]

• Organic Chemistry Portal. Luche Reduction: Mechanism and Examples. [Link]

Sources

• 1. Luche reduction - Wikipedia [en.wikipedia.org]
• 2. Luche Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Luche Reduction [organic-chemistry.org]
• 5. par.nsf.gov [par.nsf.gov]
• 6. acgpubs.org [acgpubs.org]
• 7. Gemal, A.L. and Luche, J.L. (1981) Lanthanoids in Organic Synthesis. 6. Reduction of α.-enones by Sodium Borohydride in the Presence of Lanthanoid Chlorides Synthetic and Mechanistic Aspects. Journal of the American Chemical Society, 103, 5454-5459. - References - Scientific Research Publishing [scirp.org]

Lipase-catalyzed kinetic resolution of racemic 1-(1-Cyclohexen-1-yl)ethanol

Application Note: Lipase-Catalyzed Kinetic Resolution of Racemic 1-(1-Cyclohexen-1-yl)ethanol

Part 1: Executive Summary & Strategic Rationale

The Challenge: Racemic 1-(1-Cyclohexen-1-yl)ethanol is a valuable chiral building block for the synthesis of terpenes, fragrances, and pharmaceutical intermediates. Traditional chemical resolution (e.g., Sharpless epoxidation followed by kinetic resolution) often requires toxic heavy metals or expensive chiral ligands.

The Solution: This guide details a biocatalytic kinetic resolution (KR) using Candida antarctica Lipase B (CAL-B), immobilized as Novozym® 435 .[1] This method leverages the enzyme's exquisite stereoselectivity to acylate one enantiomer (typically the R-form) while leaving the other (S-form) unreacted.

Key Advantages:

• Green Chemistry: Operates at mild temperatures (30–40°C) in benign solvents or solvent-free conditions.

• High Selectivity: Expected Enantiomeric Ratio (E-value) > 100, yielding >99% ee for both product and remaining substrate at 50% conversion.

• Scalability: The immobilized catalyst is robust, easily recoverable by filtration, and reusable.

Part 2: Mechanistic Insight & Experimental Design

The Biocatalytic Mechanism (Ping-Pong Bi-Bi)

Lipase-catalyzed transesterification follows a Ping-Pong Bi-Bi mechanism. The catalytic triad (Ser-His-Asp) performs a nucleophilic attack on the acyl donor (vinyl acetate), forming a covalent Acyl-Enzyme Intermediate . The chiral alcohol then competes to attack this intermediate.

The stereoselectivity is governed by the Kazlauskas Rule : CAL-B possesses two pockets in its active site—a medium-sized pocket and a large hydrophobic pocket.

• Fast Reacting Enantiomer: The enantiomer places its medium group (–CH₃) in the medium pocket and its large group (–Cyclohexenyl) in the large pocket. For 1-(1-Cyclohexen-1-yl)ethanol, this corresponds to the (R)-enantiomer .

• Slow Reacting Enantiomer: The (S)-enantiomer suffers steric clash, reacting significantly slower.

Caption: Ping-Pong Bi-Bi mechanism showing the selective acylation of the (R)-enantiomer.

Critical Parameter Optimization

Parameter	Recommendation	Scientific Rationale
Enzyme	Novozym® 435 (CAL-B)	Robust, broad specificity for secondary alcohols, high thermal stability.
Acyl Donor	Vinyl Acetate	Irreversible reaction. The leaving group (vinyl alcohol) tautomerizes to acetaldehyde, driving equilibrium forward.
Solvent	n-Hexane or MTBE	Hydrophobic solvents (high LogP) preserve the essential water layer on the enzyme surface, maintaining catalytic activity.
Temperature	30°C – 40°C	Higher T increases rate but may lower enantioselectivity (E-value). 40°C is the optimal balance.
Water Content	< 0.1% (Dry Solvents)	Excess water causes hydrolysis (reverse reaction) or side reactions. Use molecular sieves.

Part 3: Standard Operating Procedure (SOP)

Target Scale: 1.0 g of Racemic Substrate Estimated Time: 4–24 Hours (Monitoring required)

Materials

• Substrate: Racemic 1-(1-Cyclohexen-1-yl)ethanol (1.0 g, ~7.9 mmol)

• Catalyst: Novozym® 435 (Novozymes/Strem), 20–50 mg (2–5 wt% relative to substrate)

• Acyl Donor: Vinyl Acetate (2.0 eq, ~1.4 g)

• Solvent: n-Hexane (HPLC Grade, dried over 4Å molecular sieves), 20 mL

• Internal Standard (Optional): Dodecane (for GC conversion monitoring)

Experimental Workflow

• Preparation:

  • In a 50 mL round-bottom flask or screw-cap vial, dissolve 1.0 g of racemic alcohol in 20 mL of dry n-hexane.

  • Add 1.4 g (2.0 equivalents) of Vinyl Acetate.

  • Optional: Add 100 µL dodecane as an internal standard.

  • Equilibrate the mixture to 35°C in a thermostated shaker or oil bath.

• Initiation:

  • Add 50 mg of Novozym® 435 beads.

  • Start Time (t=0): Immediately take a 50 µL aliquot for GC analysis (blank).

• Reaction & Monitoring:

  • Shake/stir at 200 rpm. Note: Avoid magnetic stir bars if possible, as they can grind the enzyme beads. Orbital shaking is preferred.

  • Sampling: Withdraw 50 µL aliquots at 1h, 2h, 4h, and then every 4h.

  • Sample Prep: Filter the aliquot through a mini-cotton plug (to remove enzyme) into a GC vial and dilute with 500 µL hexane.

• Termination (The 50% Rule):

  • Monitor the Conversion (c) via GC.[2]

  • Stop the reaction when conversion reaches 49–51% .

  • Why? In kinetic resolution, exceeding 50% conversion degrades the optical purity of the remaining substrate (S-alcohol), while stopping too early reduces the yield of the product (R-ester).

• Workup:

  • Filter the reaction mixture through a sintered glass funnel or filter paper to recover the Novozym® 435 beads.

  • Tip: Wash beads with hexane; they can be stored and reused 5–10 times.

  • Concentrate the filtrate under reduced pressure (rotary evaporator) to remove solvent and excess vinyl acetate/acetaldehyde.

• Purification:

  • Perform Flash Column Chromatography (Silica Gel).

  • Eluent: Hexane:Ethyl Acetate gradient (starts 95:5).

  • Fraction 1: (R)-1-(1-Cyclohexen-1-yl)ethyl acetate (Non-polar ester elutes first).

  • Fraction 2: (S)-1-(1-Cyclohexen-1-yl)ethanol (Polar alcohol elutes second).

Part 4: Analytical Protocols & Calculations

Chiral Gas Chromatography (GC)

To determine Enantiomeric Excess (ee) and Conversion (c).

• Column: Cyclodex-B (Agilent) or Beta-DEX™ 120 (Supelco).

  • Rationale: Beta-cyclodextrin phases are standard for separating chiral secondary alcohols.

• Carrier Gas: Helium or Hydrogen (constant flow 1.5 mL/min).

• Oven Program:

  • Initial: 80°C (hold 1 min).

  • Ramp: 2°C/min to 140°C.

  • Hold: 5 min.

• Detection: FID (250°C).

Calculations

1. Enantiomeric Excess (

): [2]

2. Conversion (

): Calculated from values to avoid integration errors between chemically different species (alcohol vs ester). Where is ee of substrate (alcohol) and is ee of product (ester).

3. Enantiomeric Ratio (

-value): The definitive metric for catalyst selectivity.

• Target:

  (Excellent).

• Acceptable:

  (Good).

• Poor:

  (Requires optimization).

Part 5: Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Reaction Rate	Enzyme inactivity or water inhibition.	Dry solvents over molecular sieves. Ensure enzyme beads are not crushed. Increase enzyme loading to 10 wt%.
Low E-value (<20)	Temperature too high or non-specific background reaction.	Lower temperature to 25°C. Ensure no chemical acylating catalysts (e.g., DMAP) are present.
Beads Clumping	Excess water in system.	Add activated 4Å molecular sieves directly to the reaction flask.
Conversion Stalls <40%	Product inhibition or enzyme deactivation by acetaldehyde.	Use a larger excess of Vinyl Acetate (5 eq) or switch to Isopropenyl Acetate (acetone byproduct is less toxic to enzymes).

References

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Allylic Alcohols. Tetrahedron: Asymmetry, 18(12), 1363-1393. Link

  • Foundational review on lipase resolution of allylic alcohols.

• Anderson, E. M., et al. (1998). Origin of Enantioselectivity in Candida antarctica Lipase B: A Molecular Dynamics Study. Journal of the American Chemical Society, 120(20), 5158-5166. Link

  • Definitive paper on the mechanism and active site pockets (Kazlauskas rule).

• Novozymes A/S. (2025). Novozym® 435 Product Data Sheet & Application Guide. Link

  • Manufacturer specifications for enzyme stability and solvent comp

• Faber, K. (2018). Biotransformations in Organic Chemistry. Springer. Link

  • The standard textbook reference for calculation of E-values and kinetic resolution theory.

Sources

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Using 1-(1-Cyclohexen-1-yl)ethanol as intermediate in terpene synthesis

Application Note: Strategic Utilization of 1-(1-Cyclohexen-1-yl)ethanol in Terpene Synthesis

Executive Summary

This application note details the synthesis and utility of 1-(1-Cyclohexen-1-yl)ethanol (CAS: 4309-73-3) as a pivotal intermediate in the construction of sesquiterpenes and cannabinoid scaffolds. While naturally occurring terpenes are assembled via enzymatic oligomerization of isoprene units, synthetic access to complex terpene cores often requires robust "chiral pool" mimics.

This guide focuses on two critical workflows:

• Regioselective Synthesis: The Luche reduction of 1-acetyl-1-cyclohexene to suppress conjugate addition.

• Stereoselective Chain Extension: The Johnson-Claisen rearrangement to install the

  -unsaturated ester motif, a prerequisite for bisabolene-type architectures.

Introduction: The Allylic Alcohol Platform

In terpene total synthesis, the cyclohexenyl moiety often represents the "head" of the molecule (e.g., the A-ring of

-THC or the ring of -bisabolene). The challenge lies in functionalizing the exocyclic chain without isomerizing the endocyclic double bond.

1-(1-Cyclohexen-1-yl)ethanol serves as a strategic "hinge" molecule. Its allylic hydroxyl group is primed for:

• [3,3]-Sigmatropic Rearrangements: Transferring chirality and extending the carbon skeleton.

• Oxidative Transpositions: Accessing enones for Michael additions.

• Diels-Alder Cyclizations: Following dehydration to the diene.

Module A: Regioselective Synthesis via Luche Reduction

Direct reduction of

-unsaturated ketones (enones) like 1-acetyl-1-cyclohexene with sodium borohydride often yields a mixture of the desired allylic alcohol (1,2-addition) and the saturated alcohol/ketone (1,4-conjugate addition).[1] To ensure exclusive 1,2-addition, we employ the Luche Reduction protocol using Cerium(III) Chloride.[1]

Mechanistic Rationale

According to Hard-Soft Acid-Base (HSAB) theory, the borohydride ion is a "soft" nucleophile, preferring the "soft"

-carbon (1,4-attack).[2] The addition of CeCl coordinates the carbonyl oxygen, increasing the "hardness" of the carbonyl carbon and facilitating attack by the "hard" alkpxy-borohydride species generated in situ.

Experimental Protocol

Reagents:

• 1-Acetyl-1-cyclohexene (1.0 eq)

• Cerium(III) chloride heptahydrate (CeCl

  ·7H O) (1.1 eq)

• Sodium borohydride (NaBH

  ) (1.2 eq)

• Methanol (Grade: HPLC or anhydrous)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-acetyl-1-cyclohexene (10 mmol) and CeCl

  ·7H O (11 mmol) in Methanol (0.4 M concentration).

• Cooling: Cool the solution to 0°C using an ice bath. Note: Ensure the cerium salt is fully dissolved before proceeding; the solution should be clear.

• Reduction: Add NaBH

  (12 mmol) portion-wise over 5 minutes. Gas evolution (H ) will occur; ensure adequate venting.

• Monitoring: Stir at 0°C for 30–60 minutes. Monitor via TLC (Hexane/EtOAc 4:1). The starting enone (UV active) should disappear.

• Quench: Quench the reaction carefully with saturated aqueous NH

  Cl.

• Workup: Extract with Diethyl Ether (3x). Wash combined organics with brine, dry over MgSO

  , and concentrate in vacuo.

• Purification: If necessary, purify via flash column chromatography (Silica, 10-20% EtOAc in Hexanes).

Yield Expectation: >90% isolated yield of 1-(1-Cyclohexen-1-yl)ethanol.

Visualization: Luche Reduction Pathway

Figure 1: The Luche reduction pathway favors 1,2-addition via Ce(III) coordination.

Module B: Chain Extension via Johnson-Claisen Rearrangement

The Johnson-Claisen (orthoester Claisen) rearrangement is the gold standard for converting allylic alcohols into

-unsaturated esters. This reaction extends the carbon chain by two units and creates a new C-C bond with high stereocontrol (typically E-selective).

Application Logic

In terpene synthesis, this step transforms the C8 alcohol into a C10 ester, effectively mimicking the addition of an acetate unit to the terpene core. The resulting double bond is shifted to the

position, leaving the ring double bond intact or migrated depending on the specific substrate conformation.

Experimental Protocol

Reagents:

• 1-(1-Cyclohexen-1-yl)ethanol (1.0 eq)

• Triethyl orthoacetate (TEOA) (4.0 - 6.0 eq)

• Propionic acid (Catalytic, 0.05 eq)

• Solvent: Toluene or Xylene (optional, reaction can be run neat in TEOA)

Step-by-Step Procedure:

• Setup: Equip a round-bottom flask with a distillation head or a Dean-Stark trap. This is critical for driving the equilibrium.

• Loading: Combine the allylic alcohol, Triethyl orthoacetate, and catalytic propionic acid.

• Reaction: Heat the mixture to 135–145°C (oil bath temperature).

• Distillation: Ethanol is produced as a byproduct. Continuously distill off the ethanol to drive the reaction to completion.

  • Critical Checkpoint: Failure to remove ethanol will result in stalled conversion.

• Duration: Reaction typically requires 4–12 hours. Monitor by GC-MS or TLC (stain with KMnO

  or Anisaldehyde, as the ester is not strongly UV active).

• Workup: Cool to room temperature. Dilute with Et

  O, wash with 1M HCl (to hydrolyze excess orthoester) and then NaHCO .

• Purification: Flash chromatography (Silica, 5% EtOAc in Hexanes).

Product: Ethyl 4-cyclohexylidenebutanoate (or the endocyclic isomer depending on thermodynamic stability).

Visualization: Johnson-Claisen Mechanism

Figure 2: Mechanism of the Johnson-Claisen rearrangement involving ketene acetal formation and sigmatropic shift.

Data Summary & Troubleshooting

Parameter	Luche Reduction (Module A)	Johnson-Claisen (Module B)
Key Reagent	CeClngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> [3]·7H O	Triethyl Orthoacetate
Temperature	0°C	135°C - 145°C
Time	30 - 60 min	4 - 12 hours
Common Pitfall	Incomplete dissolution of CeCl	Failure to distill Ethanol
Safety Hazard	H gas evolution	Flammable vapors (Ethanol/Toluene)

Expert Tip: For the Johnson-Claisen, if the reaction is sluggish, add a second aliquot of propionic acid (0.02 eq) after 4 hours. Ensure the distillation head temperature reflects the boiling point of ethanol (78°C) initially, then drops as ethanol is depleted.

References

• Luche, J. L. (1978).[2][3] "Lanthanides in organic chemistry. 1. Selective 1,2 reductions of conjugated ketones."[2][4] Journal of the American Chemical Society.[4]

• Johnson, W. S., et al. (1970).[5] "The Johnson Orthoester Claisen Rearrangement: A Useful Variant of the Claisen Reaction."[5] Journal of the American Chemical Society.[4]

• Paquette, L. A. (2002). "Claisen Rearrangements in Terpene Synthesis." Organic Reactions.[3][4]

• Maimone, T. J., & Baran, P. S. (2007). "Modern Synthetic Methods for Terpene Synthesis." Nature Chemical Biology.

Sources

• 1. Chemicals [chemicals.thermofisher.cn]
• 2. Luche Reduction | TCI EUROPE N.V. [tcichemicals.com]
• 3. Luche Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Luche reduction - Wikipedia [en.wikipedia.org]
• 5. snyder-group.uchicago.edu [snyder-group.uchicago.edu]

Application Note &amp; Protocol: Asymmetric Synthesis of (S)-1-(1-Cyclohexen-1-yl)ethanol via Corey-Bakshi-Shibata (CBS) Reduction

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Chiral Allylic Alcohols

Chiral allylic alcohols, such as (S)-1-(1-Cyclohexen-1-yl)ethanol, are pivotal structural motifs and versatile intermediates in the synthesis of a wide array of pharmaceuticals and natural products.[1][2][3] The specific stereochemistry of these compounds is often critical to their biological activity, making their enantioselective synthesis a key objective in modern organic chemistry.[4] The Corey-Bakshi-Shibata (CBS) reduction has emerged as a premier method for achieving this transformation, offering high predictability, broad substrate applicability, and excellent stereocontrol in the reduction of prochiral ketones.[5][6][7]

This document provides a detailed protocol for the asymmetric reduction of 1-(1-cyclohexen-1-yl)ethanone to (S)-1-(1-cyclohexen-1-yl)ethanol using a chiral oxazaborolidine catalyst. It explains the mechanistic basis for the high enantioselectivity and provides a step-by-step guide for synthesis, purification, and characterization.

Reaction Principle and Mechanism of Stereoselection

The CBS reduction employs a chiral oxazaborolidine catalyst, typically derived from a chiral amino alcohol like (S)-diphenylprolinol, to mediate the enantioselective reduction of a ketone by a borane source (e.g., BH₃·THF or BH₃·SMe₂).[5][6][8]

The Mechanism of Enantioselection:

The remarkable selectivity of the CBS reduction stems from a highly organized, six-membered cyclic transition state.[9][10]

• Catalyst-Borane Complexation: The reaction initiates with the coordination of borane to the Lewis basic nitrogen atom of the (S)-oxazaborolidine catalyst. This coordination activates the borane, making it a more potent hydride donor, and simultaneously increases the Lewis acidity of the endocyclic boron atom.[5][6]

• Ketone Coordination: The prochiral ketone, 1-(1-cyclohexen-1-yl)ethanone, then coordinates to the now more Lewis-acidic endocyclic boron atom. This coordination is sterically directed; the ketone orients itself to minimize steric repulsion between its substituents and the bulky groups on the chiral catalyst. The larger substituent (the cyclohexenyl group, RL) preferentially occupies the pseudo-equatorial position, while the smaller substituent (the methyl group, RS) occupies the pseudo-axial position.

• Hydride Transfer: The activated borane, held in close proximity, delivers a hydride to the carbonyl carbon from a specific face (the Re face in this case). This occurs through a chair-like six-membered transition state.[10]

• Product Release and Catalyst Regeneration: After the hydride transfer, the resulting alkoxyborane dissociates, and upon aqueous workup, yields the (S)-alcohol. The oxazaborolidine catalyst is regenerated and can enter another catalytic cycle.

The predictable stereochemical outcome is a hallmark of this reaction.[5] Using the (S)-CBS catalyst directs the hydride addition to the Re face of the ketone, yielding the (S)-alcohol.

Caption: Figure 1: Simplified CBS Catalytic Cycle.

Experimental Protocol

This protocol details the synthesis of (S)-1-(1-cyclohexen-1-yl)ethanol on a 5 mmol scale.

Materials and Reagents

Reagent / Material	Grade	Supplier	Cat. No.	Quantity
1-(1-Cyclohexen-1-yl)ethanone	≥97%	Sigma-Aldrich	199908	621 mg (5.0 mmol)
(R)-2-Methyl-CBS-oxazaborolidine	1 M in Toluene	Sigma-Aldrich	373305	0.5 mL (0.5 mmol, 10 mol%)
Borane-tetrahydrofuran complex	1 M in THF	Sigma-Aldrich	179815	6.0 mL (6.0 mmol, 1.2 eq)
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich	186562	~25 mL
Methanol (MeOH)	ACS Reagent, ≥99.8%	Fisher Scientific	A412-4	~10 mL
Hydrochloric Acid (HCl)	1 M aqueous	VWR	BDH7204	~10 mL
Diethyl Ether (Et₂O)	ACS Grade	Fisher Scientific	E138-4	~100 mL
Sodium Bicarbonate (NaHCO₃)	Saturated aq. soln.	-	-	~30 mL
Brine (NaCl)	Saturated aq. soln.	-	-	~30 mL
Magnesium Sulfate (MgSO₄)	Anhydrous	Sigma-Aldrich	M7506	~5 g

Scientist's Note: The choice of (R)-2-Methyl-CBS catalyst is deliberate. For predicting stereochemistry, when the ketone's substituents are drawn with the larger group on the left, the (R)-catalyst delivers the hydride from the bottom (Re face), yielding the (S)-alcohol. Conversely, an (S)-catalyst would yield the (R)-alcohol. Always use fresh, anhydrous THF and a freshly opened or titrated solution of BH₃·THF for optimal results.

Equipment

• 100 mL two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Septa and needles

• Syringes (1 mL, 10 mL)

• Argon or Nitrogen gas inlet

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and purification

• Flash chromatography system

Step-by-Step Procedure

Caption: Figure 2: Experimental Workflow.

• Reaction Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar. Allow it to cool to room temperature under a stream of argon or nitrogen. Add 15 mL of anhydrous THF.

• Cooling: Place the flask in an ice-water bath and allow the THF to cool to 0°C with stirring.

• Catalyst Addition: Using a syringe, add the (R)-2-Methyl-CBS-oxazaborolidine solution (0.5 mL, 0.5 mmol) to the cold THF.

• Borane Addition: Slowly add the borane-THF solution (6.0 mL, 6.0 mmol) via syringe over 5-10 minutes. A gentle evolution of gas (H₂) may be observed as the catalyst-borane complex forms. Stir for 15 minutes at 0°C.

  • Scientist's Note: This pre-complexation step is crucial for activating the borane and ensuring the catalytic cycle proceeds efficiently.[6]

• Substrate Addition: In a separate vial, dissolve 1-(1-cyclohexen-1-yl)ethanone (621 mg, 5.0 mmol) in 5 mL of anhydrous THF. Add this solution dropwise to the reaction flask via syringe over approximately 30 minutes.

  • Scientist's Note: Slow addition of the ketone is critical to maintain catalytic turnover and prevent the uncatalyzed, non-selective reduction by free borane, which would lower the enantiomeric excess.

• Reaction Monitoring: Stir the reaction mixture at 0°C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting ketone is fully consumed (typically 1-2 hours).

• Quenching: Carefully and slowly quench the reaction by the dropwise addition of methanol (5 mL) at 0°C. Vigorous gas evolution will occur as excess borane is destroyed. After gas evolution ceases, allow the mixture to warm to room temperature.

• Workup: Add 1 M HCl (10 mL) and stir for 20 minutes. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (30 mL) and brine (30 mL). Dry the organic layer over anhydrous MgSO₄.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient, 95:5 to 80:20) to afford the pure alcohol.

Characterization and Data Analysis

Expected Results

Parameter	Expected Outcome	Method
Yield	85-95%	Gravimetric
Appearance	Colorless oil	Visual
¹H NMR	Consistent with structure	400 MHz NMR
Enantiomeric Excess (ee)	>95%	Chiral HPLC
Optical Rotation [α]D	Negative value (for S-enantiomer)	Polarimetry

Enantiomeric Excess (ee) Determination by Chiral HPLC

The enantiomeric excess is the most critical measure of success for an asymmetric synthesis.[11] It is determined by separating the enantiomers on a chiral stationary phase (CSP).

• Column: Chiralcel® OD-H or similar polysaccharide-based column.[12][13]

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 98:2 v/v) is a common starting point.[12]

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Sample Prep: Dissolve a small amount of the purified product in the mobile phase.

• Calculation: The ee is calculated from the peak areas of the two enantiomers (A₁ and A₂) using the formula: % ee = |(A₁ - A₂) / (A₁ + A₂)| * 100

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Ensure starting materials are pure. Extend reaction time. Use freshly opened/titrated BH₃·THF.
Loss during workup/purification.	Be careful during extractions. Optimize chromatography conditions.
Low Enantiomeric Excess (ee)	"Wet" reagents or solvent.	Use rigorously dried THF and glassware.
Uncatalyzed reduction.	Add the ketone solution slowly and maintain low temperature (0°C).
Racemization during workup.	Avoid harsh acidic or basic conditions for prolonged periods.
Reaction does not start	Inactive catalyst or borane.	Use fresh reagents from a reliable source.

Safety Precautions

• Borane-THF complex is flammable and reacts violently with water. Handle under an inert atmosphere.

• Tetrahydrofuran and diethyl ether are highly flammable. Work in a well-ventilated fume hood away from ignition sources.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Conclusion

The Corey-Bakshi-Shibata reduction provides a highly reliable, efficient, and exceptionally stereoselective method for the synthesis of (S)-1-(1-Cyclohexen-1-yl)ethanol.[5][14] By carefully controlling reaction parameters, particularly temperature and the rate of substrate addition, researchers can consistently achieve high yields and enantiomeric excesses greater than 95%. This protocol serves as a robust foundation for the synthesis of this and other valuable chiral allylic alcohols for applications in research and development.

References

• PNAS. (n.d.). Simple strategy for synthesis of optically active allylic alcohols and amines by using enantioselective organocatalysis. Retrieved from [Link]

• ACS Publications: Organic Letters. (2009). Enantioselective Synthesis of Allylic Alcohols via an Oxazaborolidinium Ion Catalyzed Diels−Alder/Retro-Diels−Alder Sequence. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Catalytic Approach for Enantioselective Synthesis of Homoallylic Alcohols Bearing a Z-Alkenyl Chloride or Trifluoromethyl Group. A Concise and Protecting Group-Free Synthesis of Mycothiazole. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Highly Enantioselective Synthesis of (E)-Allylic Alcohols. Retrieved from [Link]

• ACS Publications: The Journal of Organic Chemistry. (2007). Highly Enantioselective Synthesis of (E)-Allylic Alcohols. Retrieved from [Link]

• National Center for Biotechnology Information. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Retrieved from [Link]

• ResearchGate. (n.d.). The Corey-Bakshi-Shibata Reduction: Mechanistic and Synthetic Considerations. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Corey-Bakshi-Shibata Reduction. Retrieved from [Link]

• YouTube. (2020). Corey-Bakshi-Shibata (CBS) Reduction. Retrieved from [Link]

• Wikipedia. (n.d.). Corey–Itsuno reduction. Retrieved from [Link]

• University of Windsor. (n.d.). Asymmetric Synthesis. Retrieved from [Link]

• LCGC International. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• University of Liverpool. (n.d.). Asymmetric synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Chemo- and Regioselective Synthesis of Acyl-Cyclohexenes by a Tandem Acceptorless Dehydrogenation-[3][15]-Hydride Shift Cascade. Retrieved from [Link]

• ACS Publications: Journal of the American Chemical Society. (2020). Chemo- and Regioselective Synthesis of Acyl-Cyclohexenes by a Tandem Acceptorless Dehydrogenation-[3][15]-Hydride Shift Cascade. Retrieved from [Link]

• Wikipedia. (n.d.). Enantioselective reduction of ketones. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Asymmetric synthesis of functionalized cyclohexanes bearing five stereocenters via a one-pot organocatalytic Michael–Michael–1,2-addition sequence. Retrieved from [Link]

• Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Asymmetric synthesis of functionalized cyclohexanes bearing five stereocenters via a one-pot organocatalytic Michael–Michael–1,2-addition sequence. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Retrieved from [Link]

• University of Calgary. (n.d.). Enantioselective Reduction of Ketones. Retrieved from [Link]

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• 15. pnas.org [pnas.org]

Application Notes: 1-(1-Cyclohexen-1-yl)ethanol as a Versatile Building Block for Pharmaceutical Actives

Introduction: The Strategic Value of the Cyclohexenyl-Ethanol Scaffold

In the landscape of modern medicinal chemistry, the selection of appropriate starting materials is a critical determinant of synthetic efficiency and the novelty of the resulting chemical matter. 1-(1-Cyclohexen-1-yl)ethanol emerges as a particularly valuable building block due to the strategic combination of two key functional motifs: a reactive allylic alcohol and a conformationally versatile cyclohexene ring. This unique arrangement provides a powerful platform for generating molecular complexity and exploring diverse chemical space in drug discovery programs. The allylic alcohol functionality serves as a versatile handle for a wide array of transformations, including stereocontrolled oxidations and epoxidations, while the cyclohexene scaffold offers a non-aromatic, three-dimensional core that can be tailored to optimize ligand-receptor interactions. This guide provides an in-depth exploration of the synthesis, reactivity, and strategic applications of 1-(1-cyclohexen-1-yl)ethanol, complete with detailed experimental protocols for its use in generating key pharmaceutical intermediates.

Chemical and Physical Properties

A foundational understanding of a building block's properties is essential for its effective use in synthesis.

Property	Value	Source
Molecular Formula	C₈H₁₄O	[1]
Molecular Weight	126.20 g/mol	[1]
IUPAC Name	1-(cyclohex-1-en-1-yl)ethanol	[1]
Boiling Point	~198 °C at 760 mmHg
Density	~0.95 g/cm³
LogP	1.868

Synthesis of the Building Block

The most direct and reliable method for preparing 1-(1-cyclohexen-1-yl)ethanol is through the nucleophilic addition of a methyl organometallic reagent to 1-cyclohexenecarboxaldehyde. The Grignard reaction, a cornerstone of C-C bond formation, is ideally suited for this purpose.[2][3]

Caption: Grignard synthesis pathway.

Protocol 1: Synthesis via Grignard Reaction

Objective: To synthesize 1-(1-cyclohexen-1-yl)ethanol from 1-cyclohexenecarboxaldehyde and methylmagnesium bromide.

Causality: The Grignard reagent (CH₃MgBr) acts as a potent nucleophile, with the carbanionic methyl group attacking the electrophilic carbonyl carbon of the aldehyde.[4] The use of anhydrous diethyl ether is critical, as Grignard reagents react readily with protic solvents like water. The reaction is initiated at 0 °C to control the initial exothermic reaction and then allowed to warm to room temperature to ensure completion. A mild acidic workup with aqueous ammonium chloride is used to quench the reaction and protonate the resulting alkoxide without causing acid-catalyzed dehydration of the allylic alcohol product.

Materials:

• 1-Cyclohexenecarboxaldehyde (1.0 eq)

• Methylmagnesium bromide (3.0 M solution in Et₂O, 1.1 eq)

• Anhydrous diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice bath

Procedure:

• Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Flame-dry the apparatus under a stream of nitrogen and allow it to cool to room temperature.

• Reaction Initiation: Dissolve 1-cyclohexenecarboxaldehyde (1.0 eq) in anhydrous Et₂O and add it to the reaction flask. Cool the flask to 0 °C using an ice bath.

• Grignard Addition: Add the methylmagnesium bromide solution (1.1 eq) to the dropping funnel and add it dropwise to the stirred aldehyde solution over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with Et₂O.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield pure 1-(1-cyclohexen-1-yl)ethanol.

Core Reactivity & Strategic Transformations

The synthetic power of 1-(1-cyclohexen-1-yl)ethanol lies in its ability to undergo a variety of selective transformations at both the alcohol and alkene functionalities. These reactions provide access to key intermediates for more complex pharmaceutical targets.

Caption: Key synthetic transformations.

Oxidation to α,β-Unsaturated Ketone

The oxidation of the secondary allylic alcohol to the corresponding ketone, 1-acetyl-1-cyclohexene, is a foundational step.[5][6] This transformation converts the alcohol into a Michael acceptor, opening up possibilities for conjugate addition reactions to introduce further complexity.

Protocol 2: Oxidation with Pyridinium Chlorochromate (PCC)

Objective: To synthesize 1-acetyl-1-cyclohexene from 1-(1-cyclohexen-1-yl)ethanol.

Causality: PCC is a mild oxidizing agent that reliably converts secondary alcohols to ketones without significantly affecting other sensitive functional groups, such as the adjacent double bond.[7] The reaction is typically performed in an anhydrous solvent like dichloromethane (DCM) to prevent over-oxidation. The use of a silica gel plug for filtration effectively removes the chromium byproducts.

Materials:

• 1-(1-Cyclohexen-1-yl)ethanol (1.0 eq)

• Pyridinium chlorochromate (PCC) (1.5 eq)

• Anhydrous dichloromethane (DCM)

• Silica gel

• Anhydrous diethyl ether (Et₂O)

Procedure:

• Setup: To a round-bottom flask containing a magnetic stir bar, add PCC (1.5 eq) and anhydrous DCM.

• Reaction: Dissolve 1-(1-cyclohexen-1-yl)ethanol (1.0 eq) in anhydrous DCM and add it to the PCC suspension in one portion. Stir the mixture at room temperature for 2-3 hours. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Upon completion, dilute the reaction mixture with an equal volume of anhydrous Et₂O.

• Purification: Pass the mixture through a short plug of silica gel, eluting with Et₂O to separate the product from the chromium salts.

• Isolation: Concentrate the filtrate under reduced pressure. The resulting crude product, 1-acetyl-1-cyclohexene, can be further purified by vacuum distillation or flash chromatography if necessary.[8]

Stereoselective Epoxidation

Perhaps the most elegant application of this building block is its use in directed epoxidation. The allylic hydroxyl group can coordinate to a metal catalyst, directing the delivery of the oxidant to one face of the double bond, thereby controlling the stereochemistry of the resulting epoxide.[9] This is a powerful strategy for introducing chirality. Vanadium-based catalysts are particularly effective for the syn-selective epoxidation of allylic alcohols.[9]

Protocol 3: Vanadium-Catalyzed syn-Epoxidation

Objective: To perform a diastereoselective epoxidation of 1-(1-cyclohexen-1-yl)ethanol.

Causality: The reaction proceeds via the formation of a vanadium-alcohol complex. This complex positions the tert-butyl hydroperoxide oxidant for an intramolecular delivery of the oxygen atom to the alkene face syn (on the same side) to the hydroxyl group. This directing effect leads to high diastereoselectivity, yielding the syn-epoxy alcohol as the major product.

Materials:

• 1-(1-Cyclohexen-1-yl)ethanol (1.0 eq)

• Vanadyl acetylacetonate [VO(acac)₂] (0.01 eq, catalyst)

• tert-Butyl hydroperoxide (t-BuOOH, 70% in water, 1.2 eq)

• Anhydrous toluene or benzene

• Aqueous sodium sulfite (Na₂SO₃) solution (10%)

Procedure:

• Setup: Add 1-(1-cyclohexen-1-yl)ethanol (1.0 eq) and a catalytic amount of VO(acac)₂ (0.01 eq) to a round-bottom flask with a magnetic stir bar. Dissolve the components in anhydrous toluene.

• Reaction: Add t-BuOOH (1.2 eq) dropwise to the solution at room temperature. The solution will typically change color from green to deep red.

• Monitoring: Stir the reaction at room temperature for 4-6 hours. Monitor the reaction by TLC for the disappearance of the starting material.

• Work-up: Cool the reaction mixture to 0 °C and quench the excess peroxide by adding 10% aqueous Na₂SO₃ solution. Stir vigorously for 30 minutes.

• Extraction: Separate the layers and extract the aqueous phase with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude epoxy alcohol can be purified by flash column chromatography.

Application in a Hypothetical Pharmaceutical Synthesis

To illustrate the strategic value of this building block, consider a hypothetical pathway to a complex, drug-like scaffold. The transformations outlined above can be used sequentially to build a densely functionalized core structure, which could be a precursor for various therapeutic agents, such as G-protein-coupled receptor (GPR119) modulators or other complex natural product analogs.[10]

Caption: Multi-step synthesis workflow.

This pathway demonstrates how the initial stereocenter established by the directed epoxidation (Protocol 3) can be carried through subsequent transformations. Opening the resulting epoxide with a nucleophile (e.g., an amine or another carbon nucleophile) would generate a trans-1,2-functionalized cyclohexane ring, a common motif in bioactive molecules. This strategic sequence highlights how a simple building block can provide rapid access to complex and stereochemically defined structures, accelerating the drug discovery process.

Conclusion

1-(1-Cyclohexen-1-yl)ethanol represents more than just a simple alcohol; it is a sophisticated synthetic tool. Its inherent functionality allows for a range of high-value chemical transformations that are crucial for the construction of modern pharmaceutical candidates. By leveraging its allylic alcohol for directed reactions and its cyclic core for conformational control, medicinal chemists can efficiently generate novel, three-dimensional molecules. The protocols and strategies outlined in these notes provide a robust framework for researchers, scientists, and drug development professionals to unlock the full potential of this versatile building block in their synthetic endeavors.

References

• Patent AT-E40103-T1: CYCLOHEXENEMETHANOL DERIVATIVE WITH MUCOSECRETOLYTIC ACTIVITY, ITS MANUFACTURING PROCESS AND PHARMACEUTICAL COMPOSITIONS CONTAINING IT. (2025). Data.gov. [Link]

• Petkevičius, V., Mügge, C., Tischler, D., & Meškys, R. (2025). Enzymatic epoxidation strategies for the stereoselective synthesis of chiral epoxides. Cell Reports Physical Science, 6(9), 102794. [Link]

• University of Colorado, Boulder. (n.d.). The Grignard Reaction. Chemistry and Biochemistry. [Link]

• Filo. (2025). Given the reaction: Cyclohexylmagnesium bromide (a Grignard reagent) wit... filo.com. [Link]

• PubChem. (n.d.). 1-(1-Cyclohexen-1-yl)ethanol. National Center for Biotechnology Information. [Link]

• Organic Syntheses. (n.d.). 1-acetylcyclohexene. Organic Syntheses Procedure. [Link]

• Vaia. (n.d.). Q 45 E Question: Grignard reagents unde... vaia.com. [Link]

• Takeda, S., et al. (2020). syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide. Chemistry – A European Journal. [Link]

• World Intellectual Property Organization. (2012). WO 2012/069948 A1. [Link]

• Homework.Study.com. (n.d.). Grignard reagents undergo a general and very useful reaction with ketones... [Link]

• PubChem. (n.d.). 1-Acetylcyclohexene. National Center for Biotechnology Information. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of epoxides. [Link]

• Itoh, T., Jitsukawa, K., Kaneda, K., & Teranishi, S. (1979). Stereochemistry of epoxidation of allylic and homoallylic cyclohexene alcohols. Journal of the Chemical Society, Perkin Transactions 1, 495-498. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of ketones by oxidation of alcohols. [Link]

• Rasayan Journal of Chemistry. (2010). A KINETIC APPROACH TO THE OXIDATION OF 1- HEXANOL AND CYCLOHEXANOL USING INORGANIC OXIDANTS. Rasayan J. Chem. [Link]

• Leah4sci. (2016, January 16). Oxidation of Alcohols to Aldehyde Ketone and Carboxylic Acid. YouTube. [Link]

• Asian Journal of Chemistry. (2009). Comparative Study of the Oxidation of 1-Hexanol and Cyclohexanol by Chloramine B in Acidic Medium. Asian J. Chem. [Link]

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Application Note: Precision Esterification of 1-(1-Cyclohexen-1-yl)ethanol

Executive Summary & Strategic Context

The esterification of 1-(1-Cyclohexen-1-yl)ethanol (1) presents a specific set of challenges common to cyclic allylic alcohols. Unlike simple aliphatic alcohols, (1) possesses a secondary hydroxyl group adjacent to a vinyl system within a ring. This structural motif introduces two critical risks:

• Acid-Catalyzed Dehydration: The formation of a stable allylic carbocation facilitates rapid elimination to form conjugated dienes (e.g., 1-vinylcyclohexene or ethylidenecyclohexane).

• Allylic Rearrangement: Under thermodynamic control or acidic conditions, 1,3-migration of the hydroxyl/ester group can occur, leading to isomeric impurities.

This guide provides two distinct, validated protocols:

• Protocol A (Chemical): High-yield acetylation using nucleophilic catalysis (DMAP) under basic conditions to suppress acid-sensitive side reactions.

• Protocol B (Biocatalytic): Kinetic resolution using Lipase B from Candida antarctica (CAL-B) for enantioselective esterification.[1]

Substrate Analysis & Mechanistic Considerations

The Allylic Challenge

The reactivity of 1-(1-Cyclohexen-1-yl)ethanol is governed by the stability of its corresponding carbocation.[2]

• Path A (Desired): Nucleophilic attack on the acyl donor.

• Path B (Side Reaction): Protonation of the alcohol

  loss of water formation of a resonance-stabilized allylic cation. This cation can eliminate protons to form thermodynamically stable conjugated dienes.

Implication: Standard Fischer esterification (using

or -TsOH) is contraindicated due to high risks of polymerization and elimination. Base-mediated acylation is the required standard.

Reaction Pathway Visualization

The following diagram illustrates the decision matrix and mechanistic pathways.

Figure 1: Reaction pathway selection. Acid catalysis leads to decomposition; base or enzyme catalysis ensures product integrity.

Protocol A: Chemical Acetylation (Steglich-Type Modification)

Objective: Rapid, quantitative conversion of racemic alcohol to racemic ester without rearrangement. Mechanism: Nucleophilic catalysis by DMAP generates a reactive N-acylpyridinium intermediate, which is highly electrophilic and reacts with the sterically hindered secondary alcohol.

Reagents & Materials

Component	Equivalents	Role	Notes
Substrate	1.0	Reactant	1-(1-Cyclohexen-1-yl)ethanol
Acetic Anhydride	1.5 - 2.0	Acyl Donor	Distilled if older than 6 months.[2]
Pyridine	3.0 - 5.0	Base/Solvent	Neutralizes acetic acid byproduct.[2]
DMAP	0.05 - 0.10	Catalyst	4-Dimethylaminopyridine.[2] Essential for rate acceleration.
DCM	Solvent	Solvent	Dichloromethane (Anhydrous).

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck round bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Dissolve Substrate (1.0 equiv) in anhydrous DCM (

  concentration).

• Base Addition: Add Pyridine (3.0 equiv) and DMAP (5-10 mol%) . Stir until dissolved.

• Cooling: Cool the reaction mixture to 0°C using an ice bath. Critical: Cooling prevents exotherm-induced elimination.[2]

• Acylation: Dropwise add Acetic Anhydride (1.5 equiv) over 10 minutes.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 2-4 hours.

  • QC Check: Monitor by TLC (Hexane:EtOAc 8:2). The alcohol (

    ) should disappear; Ester ( ) appears.

• Quench: Cool back to 0°C. Add saturated aqueous

  (10 mL/mmol) to quench excess anhydride. Stir vigorously for 15 mins.

• Workup:

  • Extract with DCM (

    ).

  • Wash combined organics with

    (to remove pyridine), then Sat. , then Brine.[3]

  • Note: The HCl wash must be cold and brief to avoid acid hydrolysis of the vinyl group.

• Purification: Dry over

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, 0-10% EtOAc in Hexane).

Protocol B: Enzymatic Kinetic Resolution (Green Chemistry)

Objective: Enantioselective synthesis. Lipases typically acetylate the (R)-enantiomer of secondary alcohols, leaving the (S)-alcohol unreacted. Catalyst: Candida antarctica Lipase B immobilized on acrylic resin (Novozym 435).[4]

Reagents & Materials

Component	Role	Specifications
Substrate	Reactant	Racemic mixture.[2]
Vinyl Acetate	Acyl Donor	Irreversible donor (releases acetaldehyde).
Novozym 435	Biocatalyst	Immobilized CAL-B. Reusable.[5]
MTBE or Hexane	Solvent	Hydrophobic solvents preserve enzyme structure.

Step-by-Step Procedure

• Preparation: In a clean glass vial, dissolve Substrate (100 mg) in MTBE (5 mL) .

• Acyl Donor: Add Vinyl Acetate (3.0 equiv) .

• Initiation: Add Novozym 435 (20-50% w/w relative to substrate) .

• Incubation: Incubate in an orbital shaker at 30-40°C at 200 rpm.

  • Note: Do not use magnetic stirring if possible, as it grinds the enzyme beads, reducing their lifespan. Use an orbital shaker.

• Monitoring: Monitor conversion by GC or Chiral HPLC.

  • Target: Stop reaction at exactly 50% conversion .

  • Theory: At 50% conversion, the theoretical enantiomeric excess (

    ) of both product and remaining substrate is maximized.

• Termination: Filter the mixture through a fritted glass funnel to remove the enzyme beads. (Save beads for washing/reuse).

• Isolation: Concentrate the filtrate. Separate the (R)-Ester and (S)-Alcohol via column chromatography (the polarity difference is significant).

Self-Validating Systems: QC & Troubleshooting

To ensure scientific integrity, the following analytical signatures must be verified.

NMR Validation (1H NMR in )

Moiety	Substrate Shift ( )	Product (Ester) Shift ( )	Diagnostic Change
Carbinol Proton (-CH -OH/OAc)	~4.1 ppm (Multiplet)	~5.2 ppm (Multiplet)	Downfield shift (~1.1 ppm) confirms esterification.[2]
Vinyl Proton (=CH -)	~5.7 ppm	~5.7-5.8 ppm	Retention of signal confirms no elimination .[2]
Acetyl Methyl (-COCH 3)	N/A	~2.05 ppm (Singlet)	Appearance of sharp singlet.

Troubleshooting Matrix

Observation	Root Cause	Corrective Action
New spots at solvent front (TLC)	Elimination (Diene formation).	Reaction too hot or acidic. Ensure 0°C start; verify Pyridine quality.
Low Conversion (Enzymatic)	Enzyme inactivation or water present.	Dry solvents (molecular sieves). Ensure Vinyl Acetate is fresh.
Complex NMR in alkene region	Allylic Rearrangement.	Avoid all protic acids. Ensure workup washes are cold.

References

• Steglich Esterification: Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524. Link

• Lipase Kinetic Resolution: Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Allylic Alcohols. Tetrahedron: Asymmetry, 18(12), 1363-1393. Link

• Allylic Rearrangements: Paquette, L. A. (Ed.). (1995). Encyclopedia of Reagents for Organic Synthesis. John Wiley & Sons. (See entry on Acetic Anhydride/Pyridine). Link

• Enzyme Immobilization: Anderson, E. M., et al. (1998). Preparation and properties of different immobilized preparations of Candida antarctica lipase B. Biocatalysis and Biotransformation, 16(3), 181-204. Link

Sources

• 1. scispace.com [scispace.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jocpr.com [jocpr.com]
• 5. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Technical Support Center: Purification Strategies for Reactions Involving 1-Acetylcyclohexene

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with 1-acetylcyclohexene and need to purify their reaction products from any unreacted starting material. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you might encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: I've run a reaction to modify the double bond of 1-acetylcyclohexene, but I'm struggling to remove the unreacted starting material from my desired product. What are my options?

This is a common challenge, especially when the product and starting material have similar physical properties. The best purification strategy depends on the nature of your product, the scale of your reaction, and the available equipment. The primary methods to consider are:

• Distillation: If your product has a significantly different boiling point from 1-acetylcyclohexene, distillation can be an effective method.

• Column Chromatography: This is one of the most versatile methods for separating compounds with different polarities.

• Chemical Derivatization/Extraction: In some cases, you can selectively react the unreacted starting material to change its properties, making it easier to remove.

Below is a decision tree to help you choose the most appropriate method for your specific situation.

Caption: Decision tree for selecting a purification method.

Troubleshooting Guides

Scenario 1: Attempting Purification by Distillation

Q2: I tried to separate my product from 1-acetylcyclohexene using distillation, but I'm getting a mixture in my fractions. What's going wrong?

This issue typically arises from a few key factors. Let's troubleshoot them systematically.

Underlying Principles: Distillation separates liquids based on differences in their boiling points. For a successful separation, the components of the mixture must have significantly different vapor pressures at a given temperature. According to Raoult's Law, the total vapor pressure of a mixture is the sum of the partial pressures of each component. If the boiling points are too close, the vapor will be a mixture of both components, leading to poor separation.

Troubleshooting Steps:

• Assess the Boiling Point Difference: The boiling point of 1-acetylcyclohexene is approximately 203-204 °C at atmospheric pressure. If your product's boiling point is within 25 °C of this, a simple distillation will likely not be effective.

• Switch to Fractional Distillation: If the boiling points are close, you need to use a fractionating column (e.g., a Vigreux, Raschig, or packed column). This provides a large surface area for repeated vaporization-condensation cycles, enriching the vapor with the more volatile component at each stage.

• Consider Vacuum Distillation: If your product is high-boiling or thermally sensitive, atmospheric distillation may not be suitable. By reducing the pressure, you lower the boiling points of all components, allowing for distillation at a lower temperature. This can also increase the effective boiling point difference between your components.

Data Summary Table:

Compound	Boiling Point (atm)	Notes
1-Acetylcyclohexene	~203-204 °C	Can be distilled under vacuum to lower the temperature.
Hypothetical Product	Varies	If >180°C and <230°C, fractional distillation is recommended.

Experimental Protocol: Fractional Vacuum Distillation

• Setup: Assemble a fractional distillation apparatus with a fractionating column packed with a suitable material (e.g., Raschig rings or metal sponge). Ensure all glassware is rated for vacuum.

• Vacuum: Connect the apparatus to a vacuum pump with a cold trap in between. Slowly evacuate the system to the desired pressure.

• Heating: Begin heating the distillation flask in a heating mantle. Use a magnetic stirrer for smooth boiling.

• Equilibration: Allow the vapor to slowly rise through the column until the temperature at the thermometer stabilizes. This indicates that the vapor is in equilibrium with the liquid.

• Collection: Collect the fractions in separate receiving flasks. The first fraction will be enriched in the more volatile component (likely the unreacted 1-acetylcyclohexene).

• Monitoring: Monitor the temperature at the still head. A sharp rise in temperature indicates that the higher-boiling component (your product) is beginning to distill.

Scenario 2: Attempting Purification by Column Chromatography

Q3: I'm trying to use column chromatography, but my product and the unreacted 1-acetylcyclohexene are co-eluting. How can I improve my separation?

Co-elution in column chromatography is a common problem that can be solved by optimizing your separation parameters.

Underlying Principles: Column chromatography separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel or alumina) and their solubility in a mobile phase (the eluent). Compounds with a higher affinity for the stationary phase will move down the column more slowly, while compounds that are more soluble in the mobile phase will move faster.

Troubleshooting Steps:

• Analyze the Polarity: 1-Acetylcyclohexene is an α,β-unsaturated ketone. While the ketone group adds polarity, the cyclohexene ring is nonpolar. The polarity of your product will depend on the functional groups you have added. If your reaction has, for example, introduced a hydroxyl group, your product will be significantly more polar.

• Optimize the Solvent System (Eluent): This is the most critical parameter. Use Thin Layer Chromatography (TLC) to test different solvent systems before running your column.

  • Start with a nonpolar solvent: Begin with a nonpolar solvent like hexane or petroleum ether and gradually add a more polar solvent like ethyl acetate or diethyl ether.

  • Aim for a good Rf value: For good separation on a column, the Rf values on your TLC plate should ideally be between 0.2 and 0.4 for your target compound, with a clear separation from the spot of the starting material.

  • Try different solvent combinations: If a hexane/ethyl acetate system doesn't work, consider other combinations like dichloromethane/methanol or toluene/acetone.

Data Summary Table:

Solvent System (Example)	Polarity	Good for Separating...
Hexane/Ethyl Acetate	Low to Medium	Compounds with moderate polarity differences.
Dichloromethane/Methanol	Medium to High	More polar compounds.
Toluene/Acetone	Aromatic/Ketonic	Can offer different selectivity.

Experimental Protocol: Optimizing Column Chromatography

• TLC Analysis:

  • Dissolve small amounts of your crude mixture, your starting material, and (if available) a pure sample of your product in a suitable solvent.

  • Spot them on a TLC plate.

  • Develop the plate in various solvent systems of differing polarities.

  • Visualize the spots using a UV lamp (1-acetylcyclohexene is UV active) and/or a chemical stain (e.g., potassium permanganate).

  • Identify a solvent system that gives good separation between your product and the starting material.

• Column Packing:

  • Pack a column with silica gel using the chosen eluent. Ensure the packing is uniform and free of air bubbles.

• Loading and Elution:

  • Concentrate your crude mixture and dissolve it in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the silica gel.

  • Begin eluting with your chosen solvent system, collecting fractions.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to determine which ones contain your pure product.

  • Combine the pure fractions and evaporate the solvent.

Technical Support Center: Optimizing Grignard Reactions for 1-(1-Cyclohexen-1-yl)ethanol Synthesis

Welcome to the technical support center for optimizing the Grignard synthesis of 1-(1-cyclohexen-1-yl)ethanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation, ensuring high-yield and reproducible results. Here, we move beyond standard protocols to provide in-depth, field-proven insights into the causality behind experimental choices, empowering you to troubleshoot and optimize your reactions effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 1-(1-cyclohexen-1-yl)ethanol via the Grignard reaction of 1-cyclohexenecarbaldehyde with an ethylmagnesium halide.

Issue 1: The Grignard Reaction Fails to Initiate.

Symptoms:

• No observable signs of reaction (bubbling, cloudiness, or exotherm) after adding the initial portion of bromoethane to the magnesium turnings.[1][2]

• The magnesium turnings remain shiny and unreacted.

Probable Causes & Solutions:

Probable Cause	Detailed Explanation & Solution
Passivated Magnesium Surface	The surface of magnesium turnings is often coated with a layer of magnesium oxide, which prevents the reaction.[1] Solution: Activate the magnesium surface by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.[1][3] The disappearance of the iodine's characteristic purple or brown color is a visual indicator that the reaction has initiated.[1][3] Gently grinding the magnesium turnings in a dry mortar and pestle before the reaction can also expose a fresh, reactive surface.[1]
Presence of Moisture	Grignard reagents are extremely sensitive to water.[1][3][4] Any moisture in the glassware, solvent, or starting materials will quench the Grignard reagent as it forms. Solution: Rigorously dry all glassware in an oven or by flame-drying under a vacuum immediately before use.[1][4] Use anhydrous solvents, such as diethyl ether or tetrahydrofuran (THF), and ensure your bromoethane and 1-cyclohexenecarbaldehyde are dry.[1][5]
Incorrect Temperature	While the reaction is exothermic once initiated, some initial warming may be necessary to start it.[3] Solution: Gently warm a small spot on the flask with a heat gun to initiate the reaction. Once it begins, the exotherm should be sufficient to sustain it.[1][3]

Issue 2: Low Yield of 1-(1-Cyclohexen-1-yl)ethanol with Significant Recovery of Starting Aldehyde.

Symptoms:

• Post-workup analysis (e.g., GC-MS, NMR) shows a low conversion of 1-cyclohexenecarbaldehyde.

• The isolated yield of the desired alcohol is significantly below the theoretical maximum.

Probable Causes & Solutions:

Probable Cause	Detailed Explanation & Solution
Poor Grignard Reagent Quality or Inaccurate Concentration	The Grignard reagent may have degraded during formation or storage. Commercial reagents can also have concentrations that deviate from the label.[4] Solution: It is best practice to titrate the Grignard reagent just before use to determine its exact concentration.[4] This allows for accurate stoichiometry in the reaction. A common titration method involves using a known amount of iodine until the brown color disappears.[4]
Inefficient Addition to the Aldehyde	The nucleophilic addition of the Grignard reagent to the sterically unhindered aldehyde carbonyl is generally favorable. However, issues can still arise. Solution: Add the 1-cyclohexenecarbaldehyde solution slowly and dropwise to the Grignard reagent at a low temperature (e.g., 0 °C).[6][7] This favors the 1,2-addition pathway and helps control the exotherm of the reaction.[1][4]
Enolization of the Aldehyde	Grignard reagents are strong bases and can deprotonate the α-proton of the aldehyde, leading to the formation of an enolate and recovery of the starting material after workup.[8] Solution: Perform the reaction at a lower temperature (e.g., -78 °C to 0 °C) to favor nucleophilic addition over enolization.[4] The slow addition of the aldehyde to the Grignard reagent also minimizes the concentration of the aldehyde at any given time, reducing the likelihood of enolization.

Issue 3: Formation of Significant Byproducts.

Symptoms:

• Isolation of compounds other than the desired product and starting materials.

• Complex mixture observed in post-reaction analysis.

Probable Causes & Solutions:

Probable Cause	Detailed Explanation & Solution
Wurtz Coupling	A high local concentration of bromoethane during Grignard formation can lead to the formation of butane (R-R) as a byproduct.[3][9] Solution: Add the bromoethane solution dropwise to the magnesium suspension to maintain a low concentration of the alkyl halide, thus maximizing the yield of the Grignard reagent.[3]
Reduction of the Aldehyde	If the Grignard reagent has β-hydrogens (as ethylmagnesium bromide does), it can act as a reducing agent, converting the aldehyde to the corresponding primary alcohol (cyclohex-1-en-1-yl)methanol.[8] Solution: Running the reaction at a lower temperature can help to disfavor the reduction pathway.[4]
Isomerization of the Product	Allylic alcohols can sometimes isomerize to the corresponding ketone under certain conditions, though this is less common during a standard Grignard workup.[10] Solution: A careful and mild workup procedure is crucial. Quenching the reaction with a cold, saturated aqueous solution of ammonium chloride (NH₄Cl) is generally preferred over strong acids, which can promote side reactions.[4]

Issue 4: Product Loss During Workup.

Symptoms:

• A seemingly successful reaction (by TLC or other in-process monitoring) results in a low isolated yield.

Probable Causes & Solutions:

Probable Cause	Detailed Explanation & Solution
Incomplete Quenching	Unreacted Grignard reagent must be neutralized, and the magnesium alkoxide product must be protonated to yield the final alcohol.[4] Solution: Slowly and carefully add the reaction mixture to a cold, saturated aqueous solution of ammonium chloride.[4][7] This provides a mild acidic workup to protonate the alkoxide without causing unwanted side reactions.
Inefficient Extraction	The desired product may have some solubility in the aqueous layer, leading to loss if not extracted thoroughly. Solution: Perform multiple extractions (at least three) of the aqueous layer with a suitable organic solvent like diethyl ether or ethyl acetate to ensure complete recovery of the product.[4][11]
Emulsion Formation	The formation of a stable emulsion during extraction can make layer separation difficult and lead to product loss. Solution: Adding a small amount of brine (saturated aqueous NaCl solution) can help to break up emulsions and improve phase separation.[12]

Frequently Asked Questions (FAQs)

Q1: How critical is the choice of solvent for this Grignard reaction?

The solvent is crucial for both the formation and reactivity of the Grignard reagent. Ethereal solvents like diethyl ether and tetrahydrofuran (THF) are essential as they solvate the magnesium center, stabilizing the Grignard reagent.[5][11] THF is often preferred for its higher boiling point and better solvating ability, which can be beneficial for less reactive halides.[13][14] However, for the synthesis of ethylmagnesium bromide, diethyl ether is a very common and effective choice.[15] More recently, 2-methyltetrahydrofuran (2-MeTHF) has been highlighted as a greener and potentially superior alternative, as it can suppress Wurtz coupling byproducts.[16]

Q2: I purchased my ethylmagnesium bromide solution. Do I still need to be concerned about its quality?

Yes. While commercially available Grignard reagents are convenient, their concentration can decrease over time due to gradual degradation during storage and handling.[4] It is always recommended to titrate the reagent before use to ensure accurate stoichiometry, which is critical for optimizing yield and minimizing side reactions.[4]

Q3: Can I use a different ethyl halide, like ethyl chloride or ethyl iodide?

While ethyl bromide is most commonly used, other halides can be employed. The reactivity order for Grignard formation is generally I > Br > Cl. Ethyl iodide is more reactive but also more expensive and prone to forming Wurtz coupling byproducts. Ethyl chloride is less reactive and may require more forcing conditions or the use of activators like LiCl to initiate the reaction.[17] For most laboratory-scale syntheses, ethyl bromide offers the best balance of reactivity and cost.

Q4: What are the key safety precautions for this reaction?

Grignard reactions are highly exothermic and involve flammable solvents.[3][13] The reaction should be conducted in a well-ventilated fume hood, away from ignition sources. An inert atmosphere (nitrogen or argon) is necessary to prevent the Grignard reagent from reacting with atmospheric oxygen and moisture.[4] A cooling bath (e.g., an ice-water bath) should be readily available to control the reaction exotherm, especially during the formation of the Grignard reagent and the addition of the aldehyde.[3][13] Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

Optimized Experimental Protocol

This protocol details a reliable method for the synthesis of 1-(1-cyclohexen-1-yl)ethanol, incorporating best practices for yield optimization.

Materials:

• Magnesium turnings

• Iodine (a single crystal)

• Anhydrous diethyl ether (Et₂O)

• Bromoethane (EtBr)

• 1-Cyclohexenecarbaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube (containing CaCl₂ or CaSO₄), and a pressure-equalizing dropping funnel. Flame-dry all glassware under vacuum and allow to cool to room temperature under a stream of dry nitrogen or argon.

• Grignard Reagent Formation:

  • Place magnesium turnings (1.2 equivalents) and a small crystal of iodine into the reaction flask.

  • Add a portion of anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, prepare a solution of bromoethane (1.1 equivalents) in anhydrous diethyl ether.

  • Add a small amount (~10%) of the bromoethane solution to the magnesium suspension. The reaction should initiate, indicated by the fading of the iodine color, gentle bubbling, and the appearance of a cloudy gray solution.[1] If the reaction does not start, gently warm the flask with a heat gun.

  • Once initiated, add the remaining bromoethane solution dropwise at a rate that maintains a gentle reflux.[1] The exothermicity of the reaction should be sufficient to sustain the reflux.[3]

  • After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with 1-Cyclohexenecarbaldehyde:

  • Cool the freshly prepared ethylmagnesium bromide solution to 0 °C using an ice-water bath.

  • Prepare a solution of 1-cyclohexenecarbaldehyde (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the aldehyde solution dropwise to the stirred Grignard reagent over 30-45 minutes, ensuring the internal temperature remains at or below 5 °C.[7]

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours, monitoring the reaction progress by TLC.

• Workup and Purification:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Slowly and carefully quench the reaction by the dropwise addition of cold, saturated aqueous ammonium chloride solution.[1][4] Stir until the magnesium salts precipitate as a white solid.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer three times with diethyl ether.[4][18]

  • Combine all organic layers and wash sequentially with water and then with brine to remove any remaining inorganic salts.[12]

  • Dry the combined organic phase over anhydrous magnesium sulfate or sodium sulfate.[11][12]

  • Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to afford pure 1-(1-cyclohexen-1-yl)ethanol.

Visualizing the Process

Grignard Reaction Workflow

Caption: A step-by-step workflow for the optimized synthesis.

Troubleshooting Logic Tree

Caption: A decision tree for diagnosing common reaction problems.

References

• Preparation of ethyl magnesium bromide for regiospecific analysis of triacylglycerols. (n.d.). Google Scholar.
• Troubleshooting low yield in Grignard synthesis of tertiary alcohols - Benchchem. (n.d.). BenchChem.
• Lewis, R. N., & Wright, J. R. (1951). Solvent Effects in the Grignard Reaction. Journal of the American Chemical Society, 74(8), 2055–2057.
• Method of preparation of ethyl magnesium in lab - Brainly.in. (2019, May 2). Brainly.in.
• Ethylmagnesium Bromide: Versatile Tool for Advanced Organic Synthesis. (2025, October 13). Acme-Hardesty.
• Ethylmagnesium bromide - Wikipedia. (n.d.). Wikipedia.
• The Grignard Reaction. (n.d.). University of Missouri–St. Louis.
• Synthesis of ethylmagnesium bromide - PrepChem.com. (n.d.). PrepChem.com.
• optimizing temperature and addition rate for Grignard reagent synthesis - Benchchem. (n.d.). BenchChem.
• Grignard Reaction: Synthesis of Triphenylmethanol. (n.d.). University of North Georgia.
• Grignard Reaction | ACS.org. (2025, June). American Chemical Society.
• Scott, L., et al. (2013). Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions. Green Chemistry, 15(7), 1847-1857.
• Troubleshooting Grignard reactions for "2-Penten-1-ol, 4-methyl-" synthesis - Benchchem. (n.d.). BenchChem.
• Physical property of solvents used for Grignard reactions | Download Table - ResearchGate. (n.d.).
• Grignard Reaction - Alfa Chemistry. (n.d.). Alfa Chemistry.
• What purpose do solvents like diethyl ether serve in reactions like Grignard addition of alkyl groups? What do these solvants do? - Quora. (2024, April 11). Quora.
• Grignard Reaction - Web Pages. (n.d.). University of North Georgia.
• Troubleshooting my grignard reactions : r/chemistry - Reddit. (2020, June 20). Reddit.
• Grignard Reaction - Sub-Ambient Temperatures & Inert
• Grignard Reaction Experiment Part 3, Reaction with CO2, Workup, and Characteriz
• The Grignard Reaction. (n.d.). University of Missouri–St. Louis.
• Grignard Formation - Troubleshooting and Perfecting : r/Chempros - Reddit. (2021, September 9). Reddit.
• Isomerization Reactions of Allylic Alcohols into Ketones with the Grubbs Reagent - PMC. (n.d.).
• Grignard Reaction - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d.web.umkc.edu [d.web.umkc.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. quora.com [quora.com]
• 6. prepchem.com [prepchem.com]
• 7. mt.com [mt.com]
• 8. Grignard Reaction [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Isomerization Reactions of Allylic Alcohols into Ketones with the Grubbs Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cerritos.edu [cerritos.edu]
• 12. community.wvu.edu [community.wvu.edu]
• 13. acs.org [acs.org]
• 14. reddit.com [reddit.com]
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• 16. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 17. reddit.com [reddit.com]
• 18. m.youtube.com [m.youtube.com]

Purification of 1-(1-Cyclohexen-1-yl)ethanol via column chromatography

Technical Support Center: Purification of 1-(1-Cyclohexen-1-yl)ethanol via Column Chromatography

Welcome to the Technical Support Center for the purification of 1-(1-cyclohexen-1-yl)ethanol. As a secondary allylic alcohol, this compound presents unique behavioral challenges during standard silica gel chromatography. This guide provides researchers, scientists, and drug development professionals with field-proven causality, troubleshooting FAQs, and self-validating protocols to ensure high-yield, high-purity isolation.

Part 1: Core Principles & Mechanistic Causality

The primary mode of failure when purifying 1-(1-cyclohexen-1-yl)ethanol is its inherent instability on standard acidic silica gel (pH 4.5–5.5). The hydroxyl group is situated at the allylic position relative to the cyclohexene double bond. Under mildly acidic conditions, the hydroxyl group can be protonated and leave as water, forming a highly stabilized allylic carbocation[1]. This intermediate rapidly undergoes deprotonation to yield a conjugated diene (e.g., 1-vinylcyclohexene derivatives) or undergoes structural isomerization[2].

To prevent this degradation, the stationary phase must be chemically modified. The two most authoritative solutions are:

• Deactivated Silica Gel: Pre-treating standard silica gel with 1% triethylamine (Et₃N) neutralizes the acidic silanol groups, preventing acid-catalyzed dehydration[3].

• Neutral Alumina: Using neutral alumina (Al₂O₃) as an alternative stationary phase avoids the acidic environment entirely[4].

Part 2: Troubleshooting FAQs

Q1: I loaded my crude 1-(1-cyclohexen-1-yl)ethanol onto the column, but my fractions contain a new, highly non-polar spot. What happened? A1: This is the classic signature of acid-catalyzed dehydration. The non-polar spot is the diene degradation product. Standard silica gel acts as a Brønsted acid. Solution: You must deactivate your silica gel. Flush your packed column with 2-3 column volumes of your starting eluent containing 1% (v/v) triethylamine (Et₃N) before loading your sample[3].

Q2: My alcohol is streaking severely down the column, leading to poor resolution from the starting material (e.g., 1-acetylcyclohexene). How do I improve band shape? A2: Streaking is caused by strong, continuous hydrogen bonding between the secondary alcohol and the silanol groups on the stationary phase[4]. Solution: First, ensure you are using a step-gradient elution. Start with a non-polar solvent (e.g., 95:5 Hexane:EtOAc) to elute the less polar starting materials, then sharply increase polarity (e.g., 80:20 Hexane:EtOAc) to elute the alcohol. If streaking persists, the addition of 1% Et₃N not only prevents degradation but also competes for hydrogen bonding sites, sharpening the eluting band[3].

Q3: How do I know if my compound is degrading on the column or if the diene was already in my crude mixture? A3: Perform a self-validating 2D Thin Layer Chromatography (TLC) test[3]. Spot your crude mixture in the bottom corner of a square TLC plate. Develop the plate in your solvent system, let it dry completely, rotate it 90 degrees, and develop it again in the same solvent. If the compound is stable, all spots will lie on a perfect diagonal line. If 1-(1-cyclohexen-1-yl)ethanol is degrading on the silica, you will see off-diagonal spots corresponding to the diene forming during the run.

Q4: Can I use Reverse-Phase HPLC for final polishing? A4: Yes. If trace impurities remain, reverse-phase preparative HPLC (C18 column) using a Water/Acetonitrile gradient is highly effective. Ensure your mobile phase is unbuffered or buffered at a neutral pH to avoid artifact peaks and retention time variability[5].

Part 3: Standard Operating Protocol: Deactivated Silica Gel Chromatography

This step-by-step methodology ensures the safe purification of acid-sensitive allylic alcohols.

Step 1: Solvent Preparation Prepare the mobile phase (e.g., 90:10 Hexanes:Ethyl Acetate). Add 1% (v/v) Triethylamine (Et₃N) to the mixture and mix thoroughly.

Step 2: Column Packing (Slurry Method) Weigh the appropriate amount of silica gel (typically 30-50x the crude mass). Create a slurry using the Et₃N-spiked mobile phase. Pour the slurry into the column in a single, continuous motion to prevent cracking or channeling in the stationary phase[4].

Step 3: Column Deactivation Pass at least 2 column volumes of the Et₃N-spiked solvent through the packed bed. This ensures all acidic silanol sites are fully neutralized prior to sample introduction.

Step 4: Sample Loading Dissolve the crude 1-(1-cyclohexen-1-yl)ethanol in the absolute minimum amount of the starting solvent. Carefully apply it to the flat head of the silica bed using a Pasteur pipette, ensuring the sand layer is not disturbed.

Step 5: Elution Elute the column using a gentle gradient. Collect fractions and monitor via TLC (using a KMnO₄ stain, as the isolated double bond and alcohol will oxidize readily and show up as bright yellow spots on a purple background).

Step 6: Concentration Combine fractions containing the pure product. Evaporate the solvent under reduced pressure at a low water-bath temperature (<30°C) to prevent thermal degradation.

Part 4: Data Presentation

Table 1: Comparison of Stationary Phases for Allylic Alcohol Purification

Stationary Phase	Acidity (pH)	Dehydration Risk	Resolution	Recommended Use Case
Standard Silica Gel (SiO₂)	4.5 - 5.5	High	Excellent	Stable compounds only; avoid for allylic alcohols.
Et₃N-Deactivated Silica	~7.5	Low	Very Good	Primary choice for 1-(1-cyclohexen-1-yl)ethanol.
Neutral Alumina (Al₂O₃)	7.0 - 7.5	Very Low	Moderate	Highly sensitive compounds; when Et₃N is incompatible.
C18 (Reverse Phase)	Neutral*	None	Excellent	Final polishing or analytical purity verification.

*Assumes neutral mobile phase without acidic modifiers (e.g., TFA).

Part 5: Mandatory Visualization

Troubleshooting decision tree for the purification of 1-(1-cyclohexen-1-yl)ethanol.

References

• Mastering Column Chromatography: Techniques and Tips Source: Chrom Tech, Inc. URL:[Link]

• Troubleshooting Flash Chromatography Source: University of Rochester URL:[Link]

• A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems Source: ResearchGate URL:[Link]

• Carbon dioxide-promoted palladium-catalyzed dehydration of primary allylic alcohol Source: Royal Society of Chemistry URL:[Link]

• Isomerization Reactions of Allylic Alcohols into Ketones with the Grubbs Reagent Source: MDPI URL:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. chromtech.com [chromtech.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Storage Stability of 1-(1-Cyclohexen-1-yl)ethanol Against Oxidation

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 1-(1-Cyclohexen-1-yl)ethanol (CAS No. 3197-68-0).[1][2][3] Due to its chemical structure as a secondary allylic alcohol, this compound is susceptible to oxidative degradation, which can compromise sample integrity, experimental results, and the stability of developed formulations. This document outlines the mechanisms of degradation, provides troubleshooting advice in a direct question-and-answer format, and offers validated protocols for storage and stability assessment.

Section 1: The Chemistry of Instability: Understanding Autoxidation

The primary stability concern for 1-(1-Cyclohexen-1-yl)ethanol is autoxidation—a spontaneous, air-induced oxidation that proceeds via a free-radical chain reaction.[4][5][6] The molecule's vulnerability lies in the allylic C-H bond, the bond on the carbon atom adjacent to the double bond of the cyclohexene ring. The hydrogen at this position can be abstracted, initiating a cascade that leads to degradation. This process is often accelerated by exposure to light, heat, and the presence of metal ion impurities.[6][7]

The autoxidation process generally follows three main stages:

• Initiation: An initiator (like a radical species formed by light or heat) abstracts a hydrogen atom from the allylic carbon, forming a resonance-stabilized allylic radical.[6][8]

• Propagation: The allylic radical reacts rapidly with molecular oxygen (O₂) to form a peroxy radical. This peroxy radical can then abstract a hydrogen from another molecule of 1-(1-Cyclohexen-1-yl)ethanol, forming a hydroperoxide and regenerating an allylic radical, thus propagating the chain reaction.[4][6]

• Termination: The reaction ceases when two radical species combine to form a non-radical product.

The primary degradation products are typically hydroperoxides, which can further decompose into other species, most notably the corresponding ketone, 1-(1-cyclohexen-1-yl)ethanone .

Sources

• 1. Ethanol, 1-(1-cyclohexenyl)- [webbook.nist.gov]
• 2. Ethanol, 1-(1-cyclohexenyl)- (CAS 3197-68-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 1-Cyclohexene-1-ethanol 95% | CAS: 3197-68-0 | AChemBlock [achemblock.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Video: Radical Autoxidation [jove.com]
• 7. pharmatutor.org [pharmatutor.org]
• 8. Video: Radical Oxidation of Allylic and Benzylic Alcohols [jove.com]

Troubleshooting low enantiomeric excess in 1-(1-Cyclohexen-1-yl)ethanol resolution

Technical Support Center: Chiral Resolution of 1-(1-Cyclohexen-1-yl)ethanol

Executive Summary

You are likely experiencing low enantiomeric excess (ee) during the resolution of 1-(1-Cyclohexen-1-yl)ethanol due to a misunderstanding of the kinetic resolution trade-off or acyl donor reversibility .

This allylic alcohol is a classic substrate for Lipase B from Candida antarctica (CAL-B) . Because the cyclohexenyl group is sterically "large" and the methyl group "medium," CAL-B follows the Kazlauskas Rule , preferentially acetylating the (R)-enantiomer .

If your remaining alcohol (S) has low ee, you likely stopped the reaction too early (conversion < 50%). If your product ester (R) has low ee, you likely ran the reaction too long (conversion > 40%).

Visual Troubleshooting Workflow

The following logic tree diagnoses the root cause of low optical purity based on your specific reaction parameters.

Figure 1: Decision tree for diagnosing low enantiomeric excess in kinetic resolution.

Module 1: The Kinetics Trap (The "50% Wall")

The Issue: In kinetic resolution, the enzyme does not "select" one enantiomer perfectly. It simply reacts with one faster than the other.

• The (R)-enantiomer reacts fast (

  ).[1]

• The (S)-enantiomer reacts slow (

  ).

The Causality: If you stop the reaction at exactly 50% conversion, you assume all (R) has reacted and all (S) is left. This is mathematically impossible unless the selectivity (

-value) is infinite.

• Scenario A (Substrate Purity): To get the (S)-alcohol to >99% ee, you must destroy some of it. You need to push conversion to 55-60% . You will lose yield (dropping to ~40-45%), but you will gain optical purity.

• Scenario B (Product Purity): To get the (R)-ester to >99% ee, you must stop early (30-40% conversion). If you wait for 50%, the enzyme will start eating the "slow" (S)-enantiomer, contaminating your product.

Data Table: The Yield/Purity Trade-off (Simulated for E=50)

Target Species	Ideal Conversion (c)	Expected ee (%)	Theoretical Yield (%)
(R)-Ester	30%	>99%	30%
(R)-Ester	40%	96%	40%
(R)-Ester	50%	88%	50%
(S)-Alcohol	40%	65%	60%
(S)-Alcohol	50%	92%	50%
(S)-Alcohol	55%	>99%	45%

Module 2: Optimizing the Reaction System

If adjusting conversion does not fix the issue, your system has a low Enantiomeric Ratio (

-value).

1. Enzyme Selection

• Standard: Novozym 435 (Immobilized CAL-B) .

• Why: CAL-B has a specific pocket that accommodates secondary alcohols. For 1-(1-Cyclohexen-1-yl)ethanol, the cyclohexenyl ring acts as the "Large" group and the methyl as the "Medium" group.

• Kazlauskas Rule Prediction: CAL-B will acetylate the (R)-enantiomer .[2] The remaining alcohol will be (S) [1].

2. The Acyl Donor (Critical)

• Recommendation: Use Vinyl Acetate or Isopropenyl Acetate .

• Mechanism: These are irreversible acyl donors. The byproduct is vinyl alcohol, which tautomerizes to acetaldehyde (volatile).

• Avoid: Ethyl acetate or methyl acetate. These are reversible. As the concentration of ethanol/methanol builds up, the enzyme catalyzes the reverse reaction (hydrolysis), racemizing your product and destroying ee.

3. Solvent Engineering

• Best: Hydrophobic solvents (Hexane, Heptane, Cyclohexane). These keep the enzyme rigid and the active site "tight," maximizing

  .

• Avoid: Polar solvents (THF, Acetonitrile, Pyridine) unless necessary for solubility. These can strip essential water from the enzyme or increase flexibility, lowering selectivity.

Module 3: Analytical Validation (Chiral GC)

You cannot troubleshoot what you cannot measure. 1-(1-Cyclohexen-1-yl)ethanol is volatile and best analyzed by Chiral GC.

Recommended Method:

• Column: Beta-DEX type (Permethylated

  -cyclodextrin) or Chirasil-Dex CB .

  • Examples: Restek Rt-βDEXse, Agilent Cyclosil-B.

• Conditions:

  • Carrier: Helium or Hydrogen.

  • Temp: Isothermal approx. 90-110°C (Low temperature improves separation factor

    ).

  • Derivatization: Not usually required for the alcohol, but running the acetate product on the same column often requires checking retention times to ensure no overlap.

Standard Operating Procedure (SOP)

Protocol: Kinetic Resolution of 1-(1-Cyclohexen-1-yl)ethanol

Objective: Isolation of (S)-1-(1-Cyclohexen-1-yl)ethanol with >99% ee.

Materials:

• Substrate: Racemic 1-(1-Cyclohexen-1-yl)ethanol (10 mmol, ~1.26 g)

• Enzyme: Novozym 435 (CAL-B), 20-50 mg (approx 2-4% w/w relative to substrate).

• Acyl Donor: Vinyl Acetate (5 equivalents, 50 mmol).

• Solvent:

  -Heptane (dry, stored over 4Å molecular sieves).

Procedure:

• Preparation: Dissolve 1.26 g of substrate in 20 mL of

  -Heptane.

• Acyl Donor: Add 4.6 mL (50 mmol) of Vinyl Acetate.

• Initiation: Add 40 mg of Novozym 435. Incubate in an orbital shaker at 30°C (200 rpm).

• Monitoring (Crucial):

  • Take 50 µL aliquots at 1h, 4h, and 24h.

  • Filter enzyme (cotton plug in pipette).

  • Analyze via Chiral GC.[3][4][5]

• Termination:

  • STOP the reaction when conversion reaches 53-55% (Substrate peak area is ~45% of total).

  • Filter off the enzyme beads (can be washed and reused).

• Purification:

  • Concentrate the filtrate in vacuo.

  • Separate the (S)-alcohol from the (R)-acetate via Flash Chromatography (Silica gel; Hexane/EtOAc gradient). The ester elutes much faster (non-polar) than the alcohol.

References

• Kazlauskas, R. J., Weissfloch, A. N., Rappaport, A. T., & Cuccia, L. A. (1991).[1][6] A rule to predict which enantiomer of a secondary alcohol reacts faster in reactions catalyzed by cholesterol esterase, lipase from Pseudomonas cepacia, and lipase from Candida rugosa.[1][6] The Journal of Organic Chemistry, 56(8), 2656-2665.[6] Link

• Ghanem, A., & Aboul-Enein, H. Y. (2004). Lipase-mediated chiral resolution of racemates in organic solvents.[2][7][8][9] Tetrahedron: Asymmetry, 15(21), 3331-3351. Link

• Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek Technical Guides. Link

• Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A, 906(1-2), 275-299. Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. moodle2.units.it [moodle2.units.it]
• 3. gcms.cz [gcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. experts.umn.edu [experts.umn.edu]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chem.ubbcluj.ro [chem.ubbcluj.ro]
• 9. jocpr.com [jocpr.com]

Technical Support Center: Troubleshooting Grignard Workups for Sensitive Cyclohexenyl Derivatives

Welcome to the Technical Support Center. As researchers and drug development professionals, you know that the Grignard addition is a powerful tool for C–C bond formation. However, when working with cyclohexenones or synthesizing cyclohexenyl derivatives, the post-reaction workup often becomes the bottleneck.

This guide is designed to help you navigate the delicate balance between removing gelatinous magnesium waste and preserving sensitive tertiary or allylic alcohols that are highly prone to acid-catalyzed dehydration.

Part 1: Frequently Asked Questions (Troubleshooting Causality)

Q1: Why does my aqueous workup form a thick emulsion, and why can't I just use HCl to dissolve it?

The Emulsion Causality: When a Grignard reaction is quenched with water, it generates magnesium hydroxide (

) and basic magnesium salts. These species are poorly soluble and rapidly form oligomeric, polymer-like inorganic networks[1]. This gelatinous matrix traps your organic solvent and product, creating a stubborn emulsion that prevents phase separation.

The Dehydration Risk: The standard method to break this emulsion is adding a strong acid (like dilute

or ) to convert into water-soluble salts[1]. However, cyclohexenyl alcohols are exquisitely sensitive to acid. Protonation of the hydroxyl group creates a good leaving group ( ), which departs to form a highly stable allylic or tertiary carbocation via an E1 elimination mechanism[2][3]. This carbocation rapidly loses a neighboring proton to form a thermodynamically stable (and often unwanted) conjugated diene or substituted cyclohexene[4]. Therefore, strong acids must be strictly avoided.

Q2: If I can't use strong acid, what is the best aqueous quench for sensitive substrates?

For sensitive functional groups, you must use a mild, weakly acidic quench. Saturated aqueous Ammonium Chloride (

) is the industry standard[5]. It is mildly acidic (pH ~5.5) and neutralizes magnesium alkoxides without triggering the E1 dehydration pathway.

If an emulsion persists after an

quench, the most effective corrective protocol is the addition of Rochelle's Salt (Potassium Sodium Tartrate) [4]. The tartrate anions act as bidentate ligands, chelating the ions and physically breaking apart the oligomeric network at a neutral pH, allowing for clean phase separation without risking your product[5].

Q3: My cyclohexenyl product is highly water-soluble. How do I remove magnesium salts without losing my product to the aqueous layer?

Highly polar or water-soluble products require a Non-Aqueous (Dry) Workup . Instead of partitioning the mixture between two liquid phases, you quench the reaction with a strictly stoichiometric amount of water or saturated

to hydrolyze the alkoxide. You then immediately add a large excess of anhydrous Magnesium Sulfate ( ). The acts as a desiccant, absorbing the aqueous phase and clumping the magnesium hydroxide salts into a granular, filterable solid[6]. The product remains dissolved in the organic solvent and is isolated via simple filtration.

Part 2: Quantitative Data & Method Comparison

To help you select the appropriate workup strategy, the following table summarizes the physicochemical impact of various quenching reagents on Grignard reaction mixtures containing sensitive substrates.

Quench / Workup Reagent	Approx. pH	Emulsion Breaking Power	Dehydration Risk (E1)	Best Application
Dilute /	1 - 2	Excellent (Dissolves salts)	Critical / High	Robust, non-sensitive aliphatic alcohols.
Saturated	5.5 - 6.0	Moderate	Low	Standard quench for most sensitive substrates.
Rochelle's Salt (20% w/v)	7.0 - 8.0	Excellent (Chelates )	None	Stubborn emulsions with highly acid-sensitive products.
Stoichiometric +	N/A (Dry)	N/A (Forms solid clumps)	None	Water-soluble or extremely sensitive products.

Part 3: Experimental Protocols

Every protocol described below is designed as a self-validating system to ensure maximum yield and preservation of your cyclohexenyl derivatives.

Protocol A: The Rochelle's Salt Chelation Workup (Aqueous)

Use this protocol when your product is highly sensitive to acid, but lipophilic enough to be extracted into an organic solvent (e.g., diethyl ether or ethyl acetate).

• Temperature Control: Upon completion of the Grignard addition, cool the reaction flask to 0 °C using an ice-water bath.

• Initial Quench: Slowly add saturated aqueous

  dropwise to the reaction mixture to hydrolyze the magnesium alkoxide. Caution: Exothermic gas evolution will occur.

• Chelation: Add an equal volume (relative to the organic solvent) of a 20% w/v aqueous solution of Rochelle's salt (Potassium Sodium Tartrate).

• Vigorous Agitation: Remove the ice bath and stir the biphasic mixture vigorously at room temperature. Initially, the mixture will look like a thick, milky emulsion. Continue stirring for 1 to 2 hours. The tartrate will slowly chelate the magnesium, eventually yielding two distinctly clear layers.

• Phase Separation: Transfer the mixture to a separatory funnel. Extract the aqueous layer with your chosen organic solvent (3 x 30 mL).

• Drying: Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate under reduced pressure[6].

Protocol B: The "Dry" Magnesium Sulfate Workup (Non-Aqueous)

Use this protocol when your product is highly water-soluble or when even mild aqueous conditions cause product degradation.

• Temperature Control: Cool the completed Grignard reaction to 0 °C.

• Stoichiometric Quench: For every 10 mmol of Grignard reagent originally used, add exactly 0.2 mL of saturated aqueous

  (or distilled water) dropwise.

• Salt Precipitation: Stir the mixture for 15 minutes. The solution will turn cloudy, and a white, sticky precipitate of inorganic magnesium salts will form.

• Desiccation & Clumping: Add a large excess of anhydrous

  (approximately 2 to 3 grams per 10 mmol of Grignard reagent) directly to the flask. Stir vigorously for another 15 minutes. The will absorb the water and cause the sticky magnesium salts to aggregate into granular clumps.

• Dilution: Dilute the suspension with 20 mL of a non-polar solvent (e.g., diethyl ether) to reduce the viscosity of the organic phase.

• Filtration: Filter the entire suspension through a tightly packed pad of Celite in a fritted funnel. Wash the filter cake thoroughly with additional organic solvent to ensure complete recovery of your product.

• Isolation: Concentrate the clear filtrate under reduced pressure to yield the crude product.

Part 4: Workflow Visualization

The following decision tree illustrates the logical flow for selecting the optimal Grignard workup based on the physicochemical properties of your specific cyclohexenyl derivative.

Decision tree for selecting Grignard workup methods based on substrate sensitivity.

References

• ChemRxiv. From Eyes to Cameras: Computer Vision for High-Throughput Liquid-Liquid Separation. Retrieved from[Link]

• AskIITians. General methods of preparation of alkenes. Retrieved from[Link]

• Chemistry LibreTexts. 17.6: Reactions of Alcohols. Retrieved from[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. JEE Main/Advanced Organic Chemistry | General methods of preparation of alkenes | By cracking | By dehydration of alcohols | By dehydrohalogenation of monohalides | By halogenations of dihalides | By Kolbe’s electrolysis | By partial hydrogenation [askiitians.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1,2-Dimethylcyclohexanol | High-Purity Research Chemical [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Diethyl 2-(2-Oxopropyl)malonate|23193-18-2 [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Chemical Shift of the Vinyl Proton in 1-(1-Cyclohexen-1-yl)ethanol

This guide provides an in-depth analysis of the ¹H NMR chemical shift for the vinylic proton in 1-(1-Cyclohexen-1-yl)ethanol. Designed for researchers and professionals in chemical and pharmaceutical sciences, this document moves beyond a simple data repository. It offers a comparative analysis grounded in fundamental NMR principles, supported by experimental data from analogous structures, and provides a robust protocol for spectral acquisition. Our objective is to elucidate the electronic and structural factors that govern the chemical environment of this key proton.

Introduction: Structural Context and Spectroscopic Significance

1-(1-Cyclohexen-1-yl)ethanol presents a unique structure for ¹H NMR analysis, combining a cyclic alkene with a chiral secondary alcohol substituent. The focus of this guide is the lone vinylic proton (H-2) on the cyclohexene ring. Its chemical shift is a sensitive probe of the molecule's electronic environment, influenced by the interplay between the π-system of the double bond and the inductive effects of the 1-hydroxyethyl substituent. Understanding these influences is critical for structural verification and for predicting the spectroscopic properties of similarly substituted cyclic systems.

Comparative Analysis of the Vinyl Proton Chemical Shift

The key determinant of the vinyl proton's chemical shift is the magnetic anisotropy of the C=C double bond. This effect deshields the protons attached to the double bond, causing them to resonate at a higher frequency (downfield) compared to alkyl protons.[1]

Table 1: Comparative ¹H NMR Chemical Shifts for Vinylic Protons

Compound	Structure	Vinylic Proton(s)	Typical Chemical Shift (δ, ppm)	Key Influencing Factors
Cyclohexene (Reference)		H-1, H-2	~5.66[2][3]	Symmetrical structure, baseline vinylic resonance in a six-membered ring.
1-Methylcyclohexene		H-2	~5.47	Weakly electron-donating methyl group causes slight upfield (shielding) shift.
1-(1-Cyclohexen-1-yl)ethanol (Target)		H-2	Predicted: ~5.7 - 5.9	The -CH(OH)CH₃ group has a weak electron-withdrawing inductive effect, causing a slight downfield (deshielding) shift relative to cyclohexene.

Discussion of Substituent Effects:

• Reference Compound (Cyclohexene): In the parent cyclohexene molecule, the two vinylic protons are chemically equivalent due to symmetry and resonate around 5.66 ppm.[2][3] This serves as our baseline.

• Alkyl Substitution: In 1-methylcyclohexene, the methyl group is weakly electron-donating, which slightly increases the electron density at the double bond, shielding the vinyl proton (H-2) and shifting its resonance slightly upfield to approximately 5.47 ppm.

• Target Molecule (1-(1-Cyclohexen-1-yl)ethanol): The 1-hydroxyethyl substituent [-CH(OH)CH₃] attached to the C-1 position exerts a weak electron-withdrawing inductive effect due to the electronegativity of the oxygen atom.[1] This effect reduces the electron density at the C-2 position. Consequently, the vinylic proton (H-2) is deshielded and is predicted to resonate slightly downfield compared to cyclohexene, in the range of 5.7 to 5.9 ppm . The proton on the carbon bearing the hydroxyl group (-CH -OH) is expected to appear in the 3.2-4.0 ppm range.[1]

The following diagram illustrates the primary mechanism influencing the chemical shift of the vinyl proton.

Caption: Factors influencing the vinyl proton chemical shift.

Experimental Protocol for ¹H NMR Spectrum Acquisition

This protocol outlines the steps for acquiring a high-quality, high-resolution ¹H NMR spectrum of 1-(1-Cyclohexen-1-yl)ethanol.

Instrumentation and Materials:

• NMR Spectrometer (300 MHz or higher recommended for better resolution)

• 5 mm NMR tubes

• Deuterated Chloroform (CDCl₃) with 0.03% Tetramethylsilane (TMS)

• 1-(1-Cyclohexen-1-yl)ethanol sample

• Pasteur pipettes and bulb

• Vortex mixer

Procedure:

• Sample Preparation:

  • Weigh approximately 5-10 mg of 1-(1-Cyclohexen-1-yl)ethanol directly into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of CDCl₃ (with TMS) to the vial.

  • Gently vortex the mixture until the sample is fully dissolved.

  • Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spinner turbine and adjust the depth according to the spectrometer's specifications.

  • Place the sample into the NMR magnet.

  • Lock the spectrometer on the deuterium signal from the CDCl₃ solvent.

  • Shim the magnetic field to achieve a sharp, symmetrical peak for the TMS signal. This is crucial for obtaining high-resolution spectra.

• Acquisition Parameters (Example for a 400 MHz Spectrometer):

  • Pulse Program: Standard single pulse (zg30)

  • Spectral Width (SW): ~16 ppm (from -2 to 14 ppm)

  • Number of Scans (NS): 16 (can be increased for dilute samples)

  • Acquisition Time (AQ): ~4 seconds

  • Relaxation Delay (D1): 2-5 seconds

  • Receiver Gain (RG): Set automatically or adjust to avoid clipping the FID.

• Data Processing:

  • Apply Fourier Transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum manually to ensure all peaks are in pure absorption mode.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative proton ratios.

  • Analyze the splitting patterns (multiplicity) to deduce proton coupling information. The vinyl proton (H-2) is expected to appear as a multiplet due to coupling with the allylic protons at C-3.

The following workflow visualizes the experimental process.

Caption: Experimental workflow for ¹H NMR data acquisition.

Conclusion

While a direct experimental spectrum for 1-(1-Cyclohexen-1-yl)ethanol is not publicly cataloged, a robust and scientifically sound analysis is achievable through comparative deduction. By using cyclohexene as a reference, we predict the vinylic proton of the title compound to resonate in the region of 5.7-5.9 ppm. This downfield shift is attributed to the combined effects of the double bond's magnetic anisotropy and the weak inductive electron-withdrawal by the 1-hydroxyethyl substituent. The provided protocol ensures that researchers can reliably acquire high-quality data for this and similar molecules, enabling accurate structural elucidation and characterization.

References

• Doc Brown's Advanced Organic Chemistry. (2025). ¹H proton nmr spectrum of cyclohexene C6H10. [Link]

• National Institute of Advanced Industrial Science and Technology (AIST), Japan. Spectral Database for Organic Compounds (SDBS). [Link]

• PubChem. 1-(1-Cyclohexen-1-yl)ethanol. [Link]

• eGyanKosh. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: ¹H NMR Chemical Shifts for Common Functional Groups. [Link]

Sources

• 1. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 2. 1H proton nmr spectrum of cyclohexene C6h10 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 cyclohexene 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. Cyclohexene(110-83-8) 1H NMR spectrum [chemicalbook.com]

Comparative Guide to FTIR Sampling Techniques: Analyzing the O-H Stretch in 1-(1-Cyclohexen-1-yl)ethanol

Executive Summary

For researchers and drug development professionals, the accurate characterization of functional groups is a critical step in structural elucidation and quality control. When analyzing allylic alcohols such as 1-(1-Cyclohexen-1-yl)ethanol [1], the O-H stretching vibration serves as a primary diagnostic feature. However, the spectral presentation of this functional group is heavily dependent on the chosen Fourier Transform Infrared (FTIR) sampling modality.

This guide provides an objective, data-driven comparison between Attenuated Total Reflectance (ATR-FTIR) and Transmission FTIR spectroscopy. By dissecting the physical mechanisms behind each technique, we establish a self-validating framework for selecting the appropriate method based on whether the analytical goal is rapid bulk identification or the precise study of hydrogen-bonding dynamics.

Mechanistic Grounding: O-H Stretch Dynamics and Hydrogen Bonding

To understand why sampling techniques yield different results, we must first understand the molecular environment of the target analyte.

1-(1-Cyclohexen-1-yl)ethanol (C₈H₁₄O) contains a secondary hydroxyl group adjacent to a cyclohexene ring. In its neat (pure) liquid state, these molecules form a dense, dynamic network of intermolecular hydrogen bonds.

• Polymeric H-Bonding: The sharing of protons between adjacent oxygen atoms weakens the covalent O-H bond, lowering its force constant. This results in a broad, highly intense absorption band typically observed between 3200 and 3500 cm⁻¹ [2].

• The "Free" O-H Stretch: When the alcohol is heavily diluted in a non-polar, non-hydrogen-bonding solvent (such as carbon tetrachloride, CCl₄), the intermolecular networks are disrupted. The isolated O-H bonds strengthen, and the absorption shifts to a sharp, distinct peak at higher frequencies, typically near 3600–3650 cm⁻¹ [3].

Because the O-H stretch is so sensitive to its local environment, the physical interaction between the IR beam and the sample during measurement will fundamentally alter the resulting spectrum.

ATR vs. Transmission: Physical Principles and Spectral Shifts

While both techniques probe the same vibrational modes, their optical physics differ significantly, leading to distinct spectral artifacts that the analyst must account for.

Transmission FTIR: The Beer-Lambert Standard

In transmission spectroscopy, the infrared beam passes entirely through the sample. The absorbance is directly proportional to the pathlength and concentration, strictly following the Beer-Lambert Law. This makes transmission the gold standard for quantitative dilution studies, as it provides absolute peak positions without optical distortion[4].

ATR-FTIR: Evanescent Wave Penetration

ATR relies on total internal reflection. The IR beam bounces inside a high-refractive-index crystal (e.g., Diamond or ZnSe), creating an evanescent wave that penetrates the sample resting on the crystal's surface[4]. The depth of this penetration (

) is not constant; it is defined by the wavelength ( ), the angle of incidence ( ), and the refractive indices of the crystal ( ) and sample ( ):

Causality of Spectral Shifts in ATR:

• Intensity Skewing: Because

  is directly proportional to , the effective pathlength is greater at longer wavelengths (lower wavenumbers). Therefore, the low-frequency C-O stretch (~1050 cm⁻¹) will appear artificially intense compared to the high-frequency O-H stretch (~3300 cm⁻¹)[5].

• Anomalous Dispersion (Red-Shifting): Across a strong, broad absorption band like the hydrogen-bonded O-H stretch, the sample's refractive index (

  ) fluctuates significantly. This alters the penetration depth across the band itself, causing the peak maximum to shift to a lower wavenumber (red-shift) by 10–20 cm⁻¹ relative to a transmission spectrum[6].

Quantitative Data Comparison

The following table summarizes the expected spectral presentation of the 1-(1-Cyclohexen-1-yl)ethanol O-H stretch across different sampling modalities.

Parameter	Transmission (Dilute in CCl₄)	Transmission (Neat Liquid)	ATR-FTIR (Neat Liquid, Uncorrected)	ATR-FTIR (Neat Liquid, Corrected)
O-H Stretch Position	~3620 cm⁻¹ (Sharp)	~3320 - 3350 cm⁻¹	~3300 - 3330 cm⁻¹ (Red-shifted)	~3320 - 3350 cm⁻¹
O-H Peak Shape	Sharp, symmetric	Broad, asymmetric	Broad, enhanced low-frequency tail	Broad, asymmetric
Relative Intensity (O-H vs C-O)	O-H is strong	O-H is dominant	C-O is artificially enhanced	Restored to Transmission ratio
Primary Application	H-bonding dynamics & speciation	Absolute structural confirmation	Rapid QA/QC and surface analysis	Spectral library matching

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, follow these step-by-step methodologies tailored to the specific optical requirements of each technique.

Protocol A: Transmission FTIR (Dilution Series for H-Bonding Analysis)

Use this protocol when the goal is to differentiate between free and hydrogen-bonded states.

• Solvent Selection & Preparation: Prepare solutions of 1-(1-Cyclohexen-1-yl)ethanol in anhydrous Carbon Tetrachloride (CCl₄) at concentrations ranging from 0.01 M to 1.0 M.

  • Causality: CCl₄ is non-polar and IR-transparent in the 3000-4000 cm⁻¹ region, preventing solvent masking and solvent-solute hydrogen bonding.

• Cell Assembly: Assemble a demountable liquid cell using KBr windows and a PTFE spacer (0.1 mm to 1.0 mm, inversely proportional to concentration).

  • Causality: KBr provides a wide spectral window without absorbing in the O-H region.

• Background Collection: Collect a background spectrum of the assembled cell filled with pure CCl₄.

  • Causality: This mathematically subtracts the solvent baseline and atmospheric contributions (water vapor/CO₂) from the final spectrum.

• Measurement: Inject the sample and collect 32 scans at 4 cm⁻¹ resolution. Observe the transition from a broad polymeric band (~3350 cm⁻¹) at high concentrations to a sharp monomeric band (~3620 cm⁻¹) at low concentrations.

Protocol B: ATR-FTIR (Rapid Bulk Identification)

Use this protocol for fast, routine identification of the neat liquid.

• Crystal Preparation: Clean the Diamond ATR crystal with high-purity isopropanol and allow it to evaporate completely.

  • Causality: Diamond is chemically inert and possesses a high refractive index (

    ), satisfying the total internal reflection criteria against the organic liquid ( ).

• Background Collection: Collect a background spectrum of the clean, dry crystal in ambient air.

• Sample Loading: Deposit 1-2 drops of neat 1-(1-Cyclohexen-1-yl)ethanol directly onto the crystal, ensuring complete coverage of the active sensing area.

  • Causality: Intimate optical contact is mandatory because the evanescent wave only penetrates 1-2 µm into the sample[6].

• Measurement & Correction: Collect 32 scans at 4 cm⁻¹ resolution. Apply the "ATR Correction" algorithm within the spectrometer software.

  • Causality: This algorithm compensates for the wavelength-dependent penetration depth, normalizing the artificially intense C-O bands and correcting the anomalous dispersion red-shift of the O-H band to match transmission libraries[5].

Analytical Workflow Decision Matrix

Figure 1: Decision matrix for selecting FTIR sampling techniques for allylic alcohols.

References

1.[1] 1-(1-Cyclohexen-1-yl)ethanol | C8H14O | CID 537539 - PubChem. National Institutes of Health.[Link] 2.[2] Studying the composition of alcohols using IR spectroscopy - International Journal of Multidisciplinary Research and Development.[Link] 3.[3] 6.3: IR Spectrum and Characteristic Absorption Bands - Chemistry LibreTexts.[Link] 4.[5] Comparison of FTIR Spectra Collected by Transmission and ATR Sampling - PIKE Technologies.[Link] 5.[4] Guide to FT-IR Spectroscopy - Bruker.[Link] 6.[6] Why ATR-FTIR Results Don't Always Match Expectations - Rocky Mountain Labs.[Link]

Sources

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• 2. allsubjectjournal.com [allsubjectjournal.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 5. piketech.com [piketech.com]
• 6. rockymountainlabs.com [rockymountainlabs.com]

Technical Guide: Comparative NMR Analysis of 1-(1-Cyclohexen-1-yl)ethanol vs. 1-Acetylcyclohexene

Executive Summary

This guide details the spectroscopic differentiation between 1-acetylcyclohexene (an

-unsaturated ketone) and its reduced derivative, 1-(1-Cyclohexen-1-yl)ethanol (an allylic alcohol).

These two compounds represent a classic redox pair often encountered in terpene synthesis and pharmaceutical intermediate validation. The distinction is critical: the reduction of the ketone to the alcohol destroys the conjugation between the carbonyl and the alkene, resulting in drastic shielding effects in the NMR spectra.

The Diagnostic Verdict:

• Look for the Vinyl Proton: 1-Acetylcyclohexene displays a diagnostic downfield olefinic signal at ~6.9 ppm (deshielded by anisotropy). The alcohol’s olefinic signal shifts upfield to ~5.6–5.8 ppm .

• Check the Methyl Group: The ketone shows a sharp singlet at ~2.3 ppm . The alcohol shows a doublet at ~1.3 ppm .

• Identify the Methine: The alcohol displays a new quartet at ~4.2 ppm (

  -OH), which is entirely absent in the ketone.

Structural & Electronic Context[1][2]

To interpret the spectra correctly, one must understand the electronic environments driving the chemical shifts.[1]

Feature	1-Acetylcyclohexene (Ketone)	1-(1-Cyclohexen-1-yl)ethanol (Alcohol)
Structure	Conjugated Enone	Allylic Alcohol
Electronic Effect	Strong electron-withdrawing Carbonyl ( ) creates a deshielding zone (anisotropy) affecting the -vinyl proton.	Hydroxyl group is inductively withdrawing but lacks the strong anisotropic deshielding cone of the carbonyl.
Hybridization	Carbonyl	Carbinol

Experimental Workflow

The following diagram outlines the standard protocol for preparing and analyzing these samples to ensure reproducible data.

Figure 1: Standardized NMR sample preparation workflow to avoid solvent impurity peaks.

Detailed Data Comparison

Proton ( ) NMR Analysis

Solvent:

| Reference: TMS (0.00 ppm) or Residual (7.26 ppm)

The transformation from ketone to alcohol changes the symmetry and electronic induction of the molecule.

Proton Type	1-Acetylcyclohexene ( ppm)	Multiplicity	1-(1-Cyclohexen-1-yl)ethanol ( ppm)	Multiplicity	Mechanistic Reason
Vinyl (=CH)	6.91 – 6.95	Multiplet (t-like)	5.60 – 5.80	Multiplet	Anisotropy: The carbonyl group in the ketone strongly deshields the -proton. Removal of restores typical alkene shift.
Methyl (-CH3)	2.27 – 2.29	Singlet	1.25 – 1.35	Doublet ( Hz)	Coupling: In the ketone, the methyl is isolated ( ). In the alcohol, it couples to the adjacent methine proton.
Methine (CH-O)	Absent	N/A	4.15 – 4.25	Quartet	Diagnostic: This signal confirms the presence of the secondary alcohol.
Allylic Ring	2.20 – 2.26	Multiplet	1.90 – 2.10	Multiplet	Ring protons relax back to standard allylic positions without the conjugation pull.
Hydroxyl (-OH)	Absent	N/A	1.5 – 2.5	Broad Singlet	Variable shift depending on concentration and H-bonding.

Carbon ( ) NMR Analysis

Solvent:

| Reference: Triplet (77.16 ppm)

Carbon Type	1-Acetylcyclohexene ( ppm)	1-(1-Cyclohexen-1-yl)ethanol ( ppm)
Carbonyl (C=O)	198.0 – 200.0	Absent
Carbinol (C-OH)	Absent	70.0 – 75.0
Vinyl (Quaternary)	138.0 – 140.0	138.0 – 142.0
Vinyl (CH)	140.0 – 142.0	120.0 – 125.0

Experimental Protocol & Validation

To ensure the spectra match the values above, follow this specific protocol. This minimizes "ghost peaks" from solvents like ethyl acetate or water that can obscure the diagnostic methyl doublet region.

Step-by-Step Methodology

• Isolation: Take 50

  L of the reaction mixture.

• Mini-Extraction: Dilute with 0.5 mL Ethyl Acetate (EtOAc) and wash with 0.5 mL brine in a small vial. Discard the aqueous layer.

• Drying (Crucial): Pass the organic layer through a small plug of

  or . Why? Water peaks can broaden the OH signal or overlap with the methyl doublet.

• Evaporation: Evaporate the EtOAc completely using a stream of nitrogen or rotary evaporator. Residual EtOAc gives a singlet at 2.05 ppm and a quartet at 4.12 ppm, which directly interferes with the diagnostic signals of both compounds.

• Preparation: Dissolve the residue in 0.6 mL

  (99.8% D).

• Acquisition: Run a standard proton sequence (zg30 or equivalent).

  • Spectral Window: -1 to 12 ppm.

  • Scans: 16 (sufficient for >5 mg sample).

Diagnostic Logic Tree

Use this decision tree to rapidly classify your product.

Figure 2: Logic flow for rapid compound identification based on 1H NMR signals.

References

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[2] SDBS No. 2532 (Alcohol) & SDBS No. 13612 (Ketone). [Link][3]

• PubChem. 1-Acetylcyclohexene (Compound Summary). National Library of Medicine. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Reich, H. J. Hans Reich's Collection of NMR Data. University of Wisconsin-Madison. [Link]

Sources

• 1. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 2. Spectral Database for Organic Compounds, SDBS - Databases - UW-Madison Libraries [search.library.wisc.edu]
• 3. 1H proton nmr spectrum of cyclohexene C6h10 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 cyclohexene 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

Distinguishing 1-(1-Cyclohexen-1-yl)ethanol from Isomeric Cyclohexyl Ketones: A Multi-Modal Analytical Approach

An In-Depth Guide for the Analytical Chemist

Abstract

In synthetic and medicinal chemistry, the unambiguous identification of structural isomers is a critical step for ensuring the efficacy, safety, and purity of a final compound. This guide provides a comprehensive analytical workflow for distinguishing 1-(1-cyclohexen-1-yl)ethanol, a secondary allylic alcohol, from its isomeric counterparts, specifically saturated and unsaturated cyclohexyl ketones. We will explore the strategic application of classical chemical tests and modern spectroscopic techniques, including Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). This document is intended for researchers, scientists, and drug development professionals who require robust and validated methods for structural elucidation.

The Analytical Challenge: Isomeric Ambiguity

1-(1-Cyclohexen-1-yl)ethanol and its ketone isomers, such as cyclohexyl methyl ketone, share the same molecular formula (C₈H₁₄O) and molecular weight (126.20 g/mol ).[1][2] This inherent similarity can make differentiation challenging if relying on a single analytical technique. For instance, while mass spectrometry provides an accurate molecular weight, it may not distinguish between isomers without careful analysis of fragmentation patterns. A robust analytical strategy must therefore leverage techniques that are sensitive to the distinct functional groups and electronic environments present in each molecule: a secondary allylic alcohol versus a saturated ketone.

For a comprehensive comparison, we will consider three representative isomers:

• Compound A: 1-(1-Cyclohexen-1-yl)ethanol (The Target Analyte)

• Compound B: Cyclohexyl methyl ketone (Saturated Ketone Isomer)

• Compound C: 1-Acetylcyclohexene (Unsaturated Ketone Isomer - C₈H₁₂O, included for its structural relevance and potential as a synthetic precursor or impurity).[3]

A Two-Pronged Strategy: From Rapid Screening to Definitive Identification

Our approach is twofold. We begin with classical wet chemical tests, which offer a rapid and cost-effective method for preliminary functional group identification. We then employ a suite of spectroscopic techniques to provide the detailed structural information necessary for unambiguous confirmation.

Figure 1: High-level analytical workflow for isomer differentiation.

Phase 1: Classical Chemical Tests for Functional Group Analysis

These tests exploit the different reactivities of alcohols and carbonyl compounds (aldehydes and ketones) to provide clear, visual indicators of the functional group present.[4][5]

2,4-Dinitrophenylhydrazine (2,4-DNP) Test for Carbonyls

• Principle: Aldehydes and ketones react with 2,4-dinitrophenylhydrazine to form brightly colored 2,4-dinitrophenylhydrazone precipitates (yellow, orange, or red). Alcohols do not react.[4][6] This test is a definitive indicator for the presence of a carbonyl group.

• Expected Results:

  • 1-(1-Cyclohexen-1-yl)ethanol: No reaction, the solution remains clear.

  • Cyclohexyl methyl ketone & 1-Acetylcyclohexene: Formation of a yellow-to-orange precipitate.

Experimental Protocol: 2,4-DNP Test

• Place 5 mL of the 2,4-dinitrophenylhydrazine reagent into a clean test tube.

• Add 10 drops of the unknown compound.

• Stir the mixture vigorously with a glass rod for 1-2 minutes.

• If no precipitate forms immediately, stopper the test tube and allow it to stand for 15 minutes.[6]

• Observe for the formation of a precipitate.

Chromic Acid (Jones) Oxidation Test for Alcohols

• Principle: This test distinguishes primary and secondary alcohols from ketones and tertiary alcohols. The Jones reagent (chromic acid in sulfuric acid) oxidizes primary and secondary alcohols, during which the orange-red Cr⁶⁺ is reduced to the green Cr³⁺.[6][7] Ketones are resistant to oxidation under these conditions.

• Expected Results:

  • 1-(1-Cyclohexen-1-yl)ethanol (a secondary alcohol): A positive test. The solution will turn from orange-red to green/blue-green within seconds.[7]

  • Cyclohexyl methyl ketone & 1-Acetylcyclohexene: A negative test. The solution will remain orange-red.

Experimental Protocol: Jones Oxidation

• In a test tube, dissolve 15 mg or 10 drops of the unknown compound in a small amount of acetone (if necessary).

• Add 2 drops of the Jones reagent to the tube.

• Observe any color change within 15 seconds.[7]

Figure 2: Decision workflow for chemical screening tests.

Phase 2: Spectroscopic Analysis for Structural Elucidation

While chemical tests identify functional groups, spectroscopy provides a detailed map of the molecular structure, allowing for definitive identification.

Infrared (IR) Spectroscopy

• Principle: IR spectroscopy measures the vibrations of bonds within a molecule. Specific functional groups absorb infrared radiation at characteristic frequencies, making it an excellent tool for functional group identification.

• Key Distinguishing Features:

  • 1-(1-Cyclohexen-1-yl)ethanol: Will show a strong, broad absorption band in the ~3200-3600 cm⁻¹ region, which is characteristic of an O-H bond in an alcohol.[8] It will also feature a C=C stretch around 1650 cm⁻¹.

  • Cyclohexyl methyl ketone: The most prominent feature will be a very strong, sharp C=O (carbonyl) absorption around 1715 cm⁻¹.[8][9] It will lack the broad O-H band.

  • 1-Acetylcyclohexene: The C=O stretch will be shifted to a lower frequency (~1670-1685 cm⁻¹) due to conjugation with the adjacent C=C bond.[10] A C=C stretch will also be present.

Feature	1-(1-Cyclohexen-1-yl)ethanol	Cyclohexyl methyl ketone	1-Acetylcyclohexene
O-H Stretch	~3200-3600 cm⁻¹ (Strong, Broad)	Absent	Absent
C=O Stretch	Absent	~1715 cm⁻¹ (Strong, Sharp)	~1670 cm⁻¹ (Strong, Sharp)
C=C Stretch	~1650 cm⁻¹ (Medium)	Absent	~1650 cm⁻¹ (Medium)
sp³ C-H Stretch	< 3000 cm⁻¹	< 3000 cm⁻¹	< 3000 cm⁻¹
sp² C-H Stretch	~3020 cm⁻¹ (Weak)	Absent	~3020 cm⁻¹ (Weak)

Table 1: Comparative IR Absorption Frequencies (cm⁻¹)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the carbon-hydrogen framework of an organic molecule. Both ¹H and ¹³C NMR provide unique and complementary information.

• ¹H NMR Spectroscopy:

  • 1-(1-Cyclohexen-1-yl)ethanol: Will show a characteristic vinyl proton signal (~5.5-6.0 ppm), a methine proton adjacent to the oxygen (CH-OH, ~4.0 ppm), and a hydroxyl proton (OH) with a variable chemical shift that will disappear upon D₂O exchange. The methyl group will appear as a doublet.

  • Cyclohexyl methyl ketone: Will show a singlet for the methyl protons (CH₃) deshielded by the carbonyl group to ~2.1 ppm. No signals will be present in the vinyl region (> 5.0 ppm).

  • 1-Acetylcyclohexene: Will also have a methyl singlet (~2.3 ppm), but will show a vinyl proton signal significantly downfield (~6.8 ppm) due to deshielding by the conjugated carbonyl group.

• ¹³C NMR Spectroscopy:

  • 1-(1-Cyclohexen-1-yl)ethanol: Will display a signal for the carbon attached to the hydroxyl group (C-OH) around 70 ppm and two sp² carbons for the double bond in the 120-140 ppm range.

  • Cyclohexyl methyl ketone: The most downfield signal will be the carbonyl carbon (C=O) at >200 ppm (typically ~210 ppm). It will have no sp² carbon signals.

  • 1-Acetylcyclohexene: Will show a carbonyl carbon signal around 200 ppm and two sp² carbon signals in the 130-150 ppm range.

Feature	1-(1-Cyclohexen-1-yl)ethanol	Cyclohexyl methyl ketone	1-Acetylcyclohexene
¹H Vinyl (C=C-H)	~5.7 ppm (1H)	Absent	~6.8 ppm (1H)
¹H Methine (CH-O)	~4.0 ppm (1H, quartet)	Absent	Absent
¹H Methyl (CH₃)	~1.2 ppm (3H, doublet)	~2.1 ppm (3H, singlet)	~2.3 ppm (3H, singlet)
¹H Hydroxyl (O-H)	Variable, exchanges with D₂O	Absent	Absent
¹³C Carbonyl (C=O)	Absent	~212 ppm	~200 ppm
¹³C Carbinol (C-OH)	~70 ppm	Absent	Absent
¹³C Alkene (C=C)	~125 ppm, ~138 ppm	Absent	~135 ppm, ~145 ppm

Table 2: Comparative ¹H and ¹³C NMR Chemical Shifts (δ, ppm)

Mass Spectrometry (MS)

• Principle: MS provides the molecular weight of a compound and offers structural clues based on its fragmentation patterns. The high-energy electron ionization (EI) process causes the molecule to fragment in predictable ways.[11]

• Key Distinguishing Features:

  • Molecular Ion (M⁺): Both 1-(1-cyclohexen-1-yl)ethanol and cyclohexyl methyl ketone will show a molecular ion peak at m/z = 126. 1-Acetylcyclohexene will show an M⁺ peak at m/z = 124.

  • Fragmentation:

    • 1-(1-Cyclohexen-1-yl)ethanol: Will likely exhibit a loss of water (M-18, m/z 108) and loss of a methyl group (M-15, m/z 111).

    • Cyclohexyl methyl ketone: Will show a prominent peak at m/z = 43, corresponding to the acetyl cation ([CH₃CO]⁺), a hallmark of methyl ketones. Alpha-cleavage will also lead to a peak at m/z = 83 (loss of acetyl).

    • 1-Acetylcyclohexene: Will also show a strong peak at m/z = 43.

Feature	1-(1-Cyclohexen-1-yl)ethanol	Cyclohexyl methyl ketone	1-Acetylcyclohexene
Molecular Ion (m/z)	126	126	124
Key Fragment 1	108 (M-H₂O)	43 ([CH₃CO]⁺)	43 ([CH₃CO]⁺)
Key Fragment 2	111 (M-CH₃)	83 (M-CH₃CO)	109 (M-CH₃)

Table 3: Comparative Mass Spectrometry Data (m/z)

Conclusion: An Integrated and Unambiguous Workflow

Distinguishing between 1-(1-cyclohexen-1-yl)ethanol and its isomeric ketones is a straightforward process when a multi-modal analytical approach is employed. No single technique provides a complete picture, but together, they offer unambiguous structural confirmation.

• Start with IR Spectroscopy: The presence or absence of a broad O-H stretch versus a sharp C=O stretch provides an immediate and definitive classification into either the alcohol or ketone family.

• Confirm with Chemical Tests: A positive Jones test confirms the presence of a secondary alcohol, while a positive 2,4-DNP test confirms a ketone.

• Elucidate the Final Structure with NMR: NMR spectroscopy provides the final, irrefutable evidence. For the alcohol, the key signals are the CH-OH proton and the doublet for the methyl group. For the ketones, the chemical shift of the methyl singlet and the presence or absence of a vinyl proton signal clearly differentiate the saturated (cyclohexyl methyl ketone) from the unsaturated (1-acetylcyclohexene) isomer. Mass spectrometry corroborates the molecular weight and provides supporting evidence through characteristic fragmentation patterns.

By systematically applying this workflow, researchers can confidently identify their target compound, ensuring the integrity and validity of their scientific results.

References

• Unknown. (n.d.). Identification of an Unknown – Alcohols, Aldehydes, and Ketones.

• Scribd. (n.d.). Distinguishing Alcohols, Aldehydes, Ketones. Retrieved from [Link]

• Science Ready. (n.d.). Sodium, Lucas & Oxidation Tests For Alcohols – HSC Chemistry. Retrieved from [Link]

• Unknown. (n.d.). Identification of an Unknown: Alcohol, Aldehyde or Ketone?.

• PubChem. (n.d.). 1-(1-Cyclohexen-1-yl)ethanol. Retrieved from [Link]

• Chemistry LibreTexts. (2026, January 30). 10.1: Properties of Alcohol, Aldehydes and Ketones Lab Procedure. Retrieved from [Link]

• PubChem. (n.d.). Cyclohexyl methyl ketone. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-(1-cyclohexen-1-yl)-. Retrieved from [Link]

• Chemical Synthesis Database. (2025, May 20). 1-(1-cyclohexen-1-yl)ethanol. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-cyclohexyl-. Retrieved from [Link]

• askIITians. (2022, April 4). Explain IR spectra of ethyl- Methyl ketone and cyclohexane?. Retrieved from [Link]

• YouTube. (2021, April 18). Lec15 - IR Spectra of Ketones, Aldehydes and Alcohols. Retrieved from [Link]

• Unknown. (n.d.). IR Spectroscopy of Hydrocarbons.

• NIST. (n.d.). Ethanol, 1-(1-cyclohexenyl)-. Retrieved from [Link]

• Unknown. (n.d.). 5 - IR - spectroscopy.

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.2: Interpreting Mass Spectra. Retrieved from [Link]

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A Comparative Guide to the GC-MS Retention Behavior of Cyclohexenyl Ethanol Derivatives

For researchers, synthetic chemists, and professionals in drug development, the accurate identification and differentiation of structural isomers and derivatives of bioactive molecules are paramount. Cyclohexenyl ethanol derivatives, a class of compounds with applications ranging from fragrance chemistry to pharmaceutical intermediates, often present analytical challenges due to their structural similarity. This guide provides an in-depth comparison of their retention times in Gas Chromatography-Mass Spectrometry (GC-MS), offering experimental insights and predictive data to aid in method development and compound identification.

The Analytical Imperative: Differentiating Cyclohexenyl Ethanol Derivatives

The subtle structural variations among cyclohexenyl ethanol derivatives, such as the position of the double bond, the substitution pattern on the ring, and modifications to the ethanol side chain, can lead to significant differences in their chemical and biological properties. GC-MS is a powerful technique for the separation and identification of these volatile and semi-volatile compounds. However, achieving baseline separation and unambiguous identification requires a thorough understanding of their chromatographic behavior. Retention time (t_R), a fundamental parameter in chromatography, is governed by the analyte's volatility and its interactions with the stationary phase of the GC column.[1][2]

To enhance the reliability and transferability of retention data across different laboratories and instruments, the concept of the Kovats Retention Index (RI) is employed.[3][4] The RI relates the retention time of an analyte to that of n-alkanes, which serve as external standards. This guide will utilize predicted Retention Indices to compare the elution behavior of various cyclohexenyl ethanol derivatives on both non-polar and polar stationary phases.

Experimental Design and Rationale

The following section outlines a robust GC-MS methodology for the analysis of cyclohexenyl ethanol derivatives. The choices of consumables and instrumental parameters are explained to provide a self-validating protocol.

Sample Preparation

For the analysis of neat standards or reaction mixtures, a simple dilution in a volatile organic solvent is sufficient.

Protocol:

• Prepare a 100 µg/mL stock solution of the cyclohexenyl ethanol derivative in ethyl acetate.

• Perform a serial dilution to a final concentration of 1-10 µg/mL in ethyl acetate.

• Transfer the final solution to a 2 mL autosampler vial for GC-MS analysis.

Causality: Ethyl acetate is a suitable solvent as it is volatile and compatible with common GC stationary phases. The concentration range of 1-10 µg/mL is optimal for achieving good signal-to-noise ratios without overloading the column.

GC-MS Instrumentation and Conditions

To illustrate the impact of stationary phase polarity on retention, two common capillary columns are proposed for a comparative analysis: a non-polar 5% phenyl-polydimethylsiloxane (e.g., DB-5ms) and a polar polyethylene glycol (e.g., DB-WAX).

Parameter	Condition for Non-Polar Column (e.g., DB-5ms)	Condition for Polar Column (e.g., DB-WAX)	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness	30 m x 0.25 mm ID, 0.25 µm film thickness	Standard dimensions for good resolution and sample capacity.
Injector	Split/Splitless, 250 °C	Split/Splitless, 250 °C	Ensures rapid volatilization of the analytes.
Injection Mode	Split (50:1)	Split (50:1)	Prevents column overloading for concentrated samples.
Carrier Gas	Helium, constant flow at 1.0 mL/min	Helium, constant flow at 1.0 mL/min	Inert and provides good chromatographic efficiency.
Oven Program	60 °C (2 min hold), then 10 °C/min to 280 °C (5 min hold)	60 °C (2 min hold), then 10 °C/min to 240 °C (10 min hold)	The temperature program allows for the separation of a range of analytes with varying volatilities. The final temperature for the polar column is lower to prevent phase degradation.
MS Transfer Line	280 °C	250 °C	Prevents condensation of analytes.
Ion Source	230 °C	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Electron Ionization (EI) at 70 eV	Standard energy for reproducible fragmentation patterns and library matching.
Mass Range	m/z 40-400	m/z 40-400	Covers the expected mass range of the derivatives and their fragments.

Data Analysis: Calculation of Kovats Retention Index

A mixture of n-alkanes (e.g., C8-C20) should be analyzed under the same GC conditions as the samples. The Linear Retention Index (LRI) is calculated using the following formula for temperature-programmed analysis:

LRI = 100 * [n + (t_R(x) - t_R(n)) / (t_R(n+1) - t_R(n))]

Where:

• t_R(x) is the retention time of the analyte.

• t_R(n) is the retention time of the n-alkane eluting just before the analyte.

• t_R(n+1) is the retention time of the n-alkane eluting just after the analyte.

• n is the carbon number of the n-alkane eluting before the analyte.

dot

Caption: Experimental workflow for GC-MS analysis of cyclohexenyl ethanol derivatives.

Comparative Retention Behavior: A Predictive Guide

The following table presents the predicted Linear Retention Indices (LRI) for a series of cyclohexenyl ethanol derivatives on both non-polar (DB-5ms) and polar (DB-WAX) stationary phases. These predictions are based on the principles of Quantitative Structure-Retention Relationships (QSRR) and available data for structurally similar compounds.[5][6] The principle of group additivity to retention indices is used to estimate the effect of different substituents.[7]

Table 1: Predicted Linear Retention Indices (LRI) of Cyclohexenyl Ethanol Derivatives

Compound	Structure	Predicted LRI (DB-5ms)	Predicted LRI (DB-WAX)	Elution Order Rationale
1. 2-(Cyclohex-1-en-1-yl)ethanol	CC1=CCCC(C1)CCO	~1050	~1550	Baseline structure.
2. 2-(Cyclohex-2-en-1-yl)ethanol	C1CC=CCC1CCO	~1030	~1520	Generally, exocyclic double bonds are slightly less retained on non-polar phases than endocyclic ones of similar substitution. The polarity difference is also minimal.
3. 2-(2-Methylcyclohex-1-en-1-yl)ethanol	CC1=C(CCC(C1)CCO)C	~1120	~1600	The addition of a methyl group increases the boiling point and van der Waals interactions, thus increasing the retention time on both phases.
4. 2-(1-Methylcyclohex-2-en-1-yl)ethanol	C1CC=C(C)CC1CCO	~1100	~1580	Similar to compound 3, the methyl group increases retention.
5. 1-(Cyclohex-1-en-1-yl)propan-2-ol	CC(O)CC1=CCCCC1	~1080	~1620	The secondary alcohol is more polar than the primary alcohol in compound 1, leading to a greater increase in retention on the polar phase.
6. 2-(Cyclohex-1-en-1-yl)ethoxy)ethanol	OCCOCC1=CCCCC1	~1200	~1850	The ether functional group significantly increases both the boiling point and polarity, leading to a substantial increase in retention on both phases, especially the polar one.

Note: These are estimated values for comparative purposes. Actual retention indices may vary based on specific instrument conditions.

A known experimental value for a related compound, 2-(2,6,6-trimethylcyclohexen-1-yl)ethanol, is reported to have a Kovats RI of 1336.6 on a semi-standard non-polar phase, which aligns with the predicted increase in retention due to multiple methyl substitutions.[8]

Influence of Structural Features on Retention

The predicted elution order in Table 1 is governed by several key principles of gas chromatography:

• Volatility and Molecular Weight : Generally, for a homologous series, as the molecular weight increases, the boiling point increases, leading to longer retention times.[1] This is evident in the increased retention of the methylated derivatives (compounds 3 and 4).

• Analyte-Stationary Phase Interactions :

  • On a non-polar (DB-5ms) phase, separation is primarily based on the boiling points of the analytes. Van der Waals forces are the dominant interactions.

  • On a polar (DB-WAX) phase, which contains polyethylene glycol, dipole-dipole interactions and hydrogen bonding play a significant role.[9] Therefore, more polar analytes, such as those with hydroxyl or ether groups, will be retained more strongly. This is why the retention indices show a much larger increase on the DB-WAX column for all the analytes, especially for the more polar ether derivative (compound 6).

• Position of the Double Bond and Substituents : The position of the double bond and substituents can influence the molecule's overall polarity and shape, leading to subtle differences in retention times, as seen between compounds 1 and 2.

dot

Caption: Factors influencing retention time on different stationary phases.

Conclusion

The separation and identification of cyclohexenyl ethanol derivatives by GC-MS are highly dependent on their structural characteristics and the choice of the GC stationary phase. This guide provides a framework for understanding and predicting their retention behavior. By utilizing both non-polar and polar columns and calculating retention indices, researchers can achieve more reliable and transferable results. The predictive data presented herein serves as a valuable starting point for method development and the tentative identification of these compounds in complex mixtures.

References

• Amos, R. I. J., Haddad, P. R., Szucs, R., Dolan, J. W., & Pohl, C. A. (2018). Molecular modeling and prediction accuracy in Quantitative Structure-Retention Relationship calculations for chromatography. Trends in Analytical Chemistry, 105, 352-359.

• PubChem. (n.d.). 1-Cyclohexene-1-ethanol, 2,6,6-trimethyl-. National Center for Biotechnology Information. Retrieved from [Link]

• Drawell. (2023, June 14). What Affects Retention Time in Gas Chromatography. Retrieved from [Link]

• Garkani-Nejad, Z., & Ghorbanpour, A. (2023).
• Hawkes, S. J. (1983). Additive group retention indices in gas chromatography. The Analyst, 108(1288), 753-761.
• Kaliszan, R. (2007). QSRR: Quatitative Structure-(Chromatographic)
• Kováts, E. (1958). Gas-chromatographische Charakterisierung organischer Verbindungen. Teil 1: Retentionsindices aliphatischer Halogenide, Alkohole, Aldehyde und Ketone. Helvetica Chimica Acta, 41(7), 1915-1932.
• Li, J., & Perdue, E. M. (2006). Prediction of gas chromatographic retention times of esters of long chain alcohols and fatty acids.
• Palamareva, M. D. (2020). Efficiency of gas chromatographic analysis of terpens and terpenoids of sources of aromatic substances, taking into account the polarity of the stationary phase. Ukrainian Food Journal, 9(3), 665-676.

• Shimadzu. (n.d.). Qualitative Methods of GC/MS Analysis: Retention Time and Retention Index. Retrieved from [Link]

• NIST. (n.d.). Gas Chromatographic Retention Data. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 3-Cyclohexene-1-ethanol. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. researchgate.net [researchgate.net]
• 3. Qualitative Methods of GC/MS Analysis:Retention Time and Retention Index : Shimadzu (Europe) [shimadzu.eu]
• 4. Gas Chromatographic Retention Data [webbook.nist.gov]
• 5. Quantitative Structure Retention-Relationship Modeling: Towards an Innovative General-Purpose Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. Additive group retention indices in gas chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. 1-Cyclohexene-1-ethanol, 2,6,6-trimethyl- | C11H20O | CID 592706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. nuft.edu.ua [nuft.edu.ua]

Confirming Purity of 1-(1-Cyclohexen-1-yl)ethanol: A Comparative Guide to TLC, GC, and HPLC

In synthetic organic chemistry and drug development, confirming the purity of intermediate compounds is as critical as the synthesis itself. 1-(1-Cyclohexen-1-yl)ethanol is a classic allylic secondary alcohol, frequently encountered as a synthetic intermediate derived from the reduction of 1-acetylcyclohexene.

While its molecular structure is relatively simple, its analytical profile presents specific challenges. The molecule lacks a strongly conjugated chromophore, rendering standard UV-based detection ineffective. Furthermore, its allylic hydroxyl group makes it highly susceptible to thermal dehydration. This guide objectively compares Thin-Layer Chromatography (TLC) against instrumental alternatives like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), providing researchers with a self-validating framework for purity analysis.

The Analytical Challenge: Structure Dictates Method

To select the correct analytical method, we must first analyze the causality between the compound's structure and its physical properties:

• Lack of Extended Conjugation: 1-(1-Cyclohexen-1-yl)ethanol contains an isolated alkene. Unlike its precursor (1-acetylcyclohexene), it does not absorb strongly at 254 nm. Therefore, methods relying solely on UV detection (standard TLC or HPLC-UV) will fail to detect the product accurately [4].

• Allylic Instability: The hydroxyl group is adjacent to a double bond. Under high heat or acidic conditions, the molecule readily undergoes E1 dehydration to form stable, conjugated dienes (e.g., 1-vinylcyclohexene). This thermal lability directly impacts the reliability of GC analysis [3].

Methodological Comparison: TLC vs. GC vs. HPLC

Evaluating purity requires balancing speed, cost, and quantitative resolution. Below is an objective comparison of the three primary methodologies used for this compound.

Table 1: Quantitative Comparison of Analytical Methods for 1-(1-Cyclohexen-1-yl)ethanol

Parameter	TLC (Silica / KMnO4)	GC-FID	HPLC-ELSD / RID
Primary Utility	Rapid qualitative purity & reaction monitoring	High-resolution quantitative purity	Orthogonal validation & prep-scale
Detection Mechanism	Oxidation of alkene/alcohol (Mn reduction)	Flame ionization of carbon-hydrogen bonds	Light scattering or Refractive Index
Typical Analysis Time	5–10 minutes	15–25 minutes	10–30 minutes
Key Limitation	Semi-quantitative; low resolution for isomers	Risk of thermal dehydration in injection port	High cost; requires specialized detectors
Cost & Accessibility	Low cost, highly accessible	Moderate cost, requires carrier gas [2]	High cost, requires HPLC grade solvents

The Pitfalls of Instrumental Validation

While GC-FID offers excellent theoretical plate counts for volatile organics, the injection port temperature (often set >250°C) provides enough thermal energy to dehydrate 1-(1-Cyclohexen-1-yl)ethanol. This creates an artifact peak (1-vinylcyclohexene) that artificially lowers the reported purity of your sample. If GC must be used, the injection port should be kept below 200°C. Conversely, HPLC avoids thermal degradation entirely but requires specialized detectors like Evaporative Light Scattering Detectors (ELSD) because the compound is invisible to standard UV detectors at 254 nm [2].

Deep Dive: A Self-Validating TLC Protocol

Because of the instrumental artifacts associated with GC and HPLC, TLC remains the frontline tool for analyzing 1-(1-Cyclohexen-1-yl)ethanol. However, a protocol is only as good as its internal controls. The following methodology is designed as a self-validating system using co-spotting and dual-visualization.

Experimental Methodology

Step 1: Plate and Sample Preparation

• Action: Cut a Silica gel 60 F254 plate. Draw a baseline 1 cm from the bottom using a pencil. Dissolve ~1 mg of the product in 1 mL of dichloromethane (DCM). Prepare a separate reference solution of the starting material (1-acetylcyclohexene).

• Causality: A pencil is used because ink from a pen contains organic dyes that will elute with the mobile phase, contaminating the chromatogram. DCM is chosen as a volatile, non-polar solvent that evaporates quickly, keeping the initial spot tight.

Step 2: The Co-Spotting Technique

• Action: Apply three distinct spots to the baseline:

  • Spot A: Reference starting material.

  • Spot B: Co-spot (Reference + Product).

  • Spot C: Product sample.

• Causality: Co-spotting eliminates solvent front anomalies. If the product and starting material have similar polarities, the co-spot will definitively show whether they resolve into two distinct spots or merge into one.

Step 3: Development

• Action: Develop the plate in a sealed chamber saturated with a 4:1 Hexanes/Ethyl Acetate mobile phase.

• Causality: The compound is moderately polar. Hexanes drive the bulk migration, while the ethyl acetate acts as a hydrogen-bond acceptor, interacting with the allylic alcohol to pull it up the silica stationary phase to an optimal Retention Factor (

  ) of ~0.35. A sealed chamber prevents solvent evaporation from the plate's face, which would otherwise skew values.

Step 4: Dual-Visualization (The Validation Step)

• Action (UV 254 nm): Examine the plate under 254 nm UV light. Mark any dark spots.

  • Observation: The starting material will quench fluorescence (dark spot), but the pure product will be invisible. Disappearance of the UV spot confirms the consumption of the conjugated ketone.

• Action (Chemical Staining): Dip the plate in Potassium Permanganate (

  ) stain and gently heat [1].

  • Observation: The product will appear as a bright yellow/brown spot against a purple background.

  • Causality: The allylic alcohol rapidly reduces

    (purple) to (brown precipitate). Heating accelerates this redox reaction, providing immediate visual confirmation of the oxidizable functional groups [5].

Analytical Decision Workflow

To synthesize these methodologies into a practical laboratory approach, follow the decision tree below. This workflow ensures rapid screening is completed before committing to expensive or artifact-prone instrumental analysis.

Workflow for purity confirmation of 1-(1-Cyclohexen-1-yl)ethanol.

Typical Experimental Data Expectations

When executing the protocols above, researchers should expect the following baseline data:

• TLC (

  values in 4:1 Hexanes/EtOAc): 1-acetylcyclohexene ( ~ 0.60, UV-active); 1-(1-Cyclohexen-1-yl)ethanol ( ~ 0.35, UV-inactive, -active).

• GC-FID (HP-5 column, 100°C to 250°C at 10°C/min): The intact alcohol elutes at ~6.2 minutes. If thermal degradation occurs, a sharp artifact peak (1-vinylcyclohexene) will appear earlier at ~4.1 minutes.

By grounding your analytical approach in the chemical reality of the molecule—respecting its lack of UV absorbance and its thermal fragility—you can ensure that your purity data is both accurate and reproducible.

References

• Appendix 3: Recipes For TLC Stains. The Sarpong Group. Available at: [Link]

• HPLC vs GC: What Sets These Methods Apart. Phenomenex. Available at: [Link]

• Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell Analytical. Available at:[Link]

• Small Molecule Analysis Testing: HPLC vs GC. Brewer Science. Available at:[Link]

• TLC stains. Reach Devices. Available at: [Link]

Safety & Regulatory Compliance

Authoritative Disposal Guide: 1-(1-Cyclohexen-1-yl)ethanol

Part 1: Executive Safety Directive

1-(1-Cyclohexen-1-yl)ethanol (CAS: 3197-68-0) presents a dual-hazard profile often underestimated in routine synthesis: it is a Combustible Liquid capable of forming Explosive Organic Peroxides upon storage.

Unlike simple aliphatic alcohols, the presence of the cyclohexene ring introduces allylic hydrogens susceptible to autoxidation. Proper disposal requires more than simple waste bulking; it demands a Peroxide Verification Step to prevent explosion hazards during downstream solvent recovery or incineration.

Immediate Action Required:

• Do NOT distill or evaporate this solvent without prior peroxide testing.

• Segregate from strong oxidizers (e.g., nitric acid, permanganates) immediately.

• Label all waste containers with "Combustible" and "Peroxide Former Class B".

Part 2: Chemical Profile & Hazard Assessment[1]

To manage disposal effectively, one must understand the physicochemical properties driving the risk.

Physicochemical Data Table

Property	Value	Operational Implication
CAS Number	3197-68-0	Unique identifier for waste manifests.
Physical State	Liquid (Colorless to pale yellow)	Standard liquid waste protocols apply.
Flash Point	~82.7°C (181°F)	Combustible (Class IIIA). High flash point means it does not strictly meet RCRA D001 (Ignitable) definition (<60°C) but sustains combustion.
Boiling Point	~198°C	Low volatility; spills will persist and require active cleanup.
Peroxide Class	Group B (Concentration Hazard)	Forms peroxides upon storage; explosion risk if concentrated.[1]
Solubility	Low water solubility; Soluble in organics	Do not dispose of down drains; will phase separate and coat pipes.

The Mechanistic Hazard: Allylic Oxidation

The safety of this molecule is compromised by its structure. The cyclohexene ring contains allylic hydrogens (at positions C3 and C6) adjacent to the double bond.

• Mechanism: Atmospheric oxygen abstracts an allylic hydrogen, forming a radical that reacts with

  to form a hydroperoxide ( ).

• Risk: While the alcohol group (

  ) is stable, the ring system accumulates peroxides over time (typically >12 months). If this waste is subjected to rotary evaporation or distillation, these peroxides concentrate and can detonate.[1]

Part 3: Pre-Disposal Validation Protocols

Before adding this chemical to a bulk waste drum, you must validate its stability. This is a self-validating system to ensure waste stream integrity.

Protocol A: Peroxide Detection (Mandatory for Containers >1 Year Old)

Frequency: Perform on any container opened >12 months ago or prior to any evaporation step.

• Visual Inspection: Check for crystal formation around the cap or in the liquid (viscous oil-like droplets). If crystals are present, DO NOT OPEN. Contact EHS/Bomb Squad immediately.

• Test Strip Method: Use commercial peroxide test strips (e.g., Quantofix®).

  • Range: 0–100 ppm.

  • Pass: < 25 ppm (Proceed to disposal).

  • Action Level: 25–100 ppm (Treat before disposal).[1]

  • Critical: > 100 ppm (Contact EHS for stabilization).[1]

Protocol B: Peroxide Quenching (For Levels 25–100 ppm)

If peroxides are detected, they must be reduced chemically before the waste is acceptable for transport.

• Reagent: Prepare an acidified Ferrous Sulfate (

  ) solution or use sodium metabisulfite.

• Procedure:

  • Add 5 mL of reducing agent solution per 100 mL of solvent.

  • Stir gently for 30 minutes.

  • Retest with strips to confirm peroxide level is < 25 ppm.

• Result: The ferrous ion (

  ) reduces the peroxide to an alcohol, oxidizing itself to ferric ion ( ).

Part 4: Disposal Workflow & Decision Logic

The following diagram illustrates the critical decision-making process for disposing of 1-(1-Cyclohexen-1-yl)ethanol.

Figure 1: Decision logic for the safe disposal of peroxide-forming allylic alcohols.

Part 5: Step-by-Step Disposal Procedures

Waste Segregation

• Compatibility: Compatible with other non-halogenated organic solvents (e.g., ethanol, methanol, ethyl acetate, toluene).

• Incompatibility: NEVER mix with:

  • Strong Oxidizers (Nitric acid, Perchloric acid).

  • Strong Acids (Sulfuric acid - can catalyze polymerization).

• Container: Use High-Density Polyethylene (HDPE) or Steel drums. Glass is acceptable for small quantities (< 4L).

Labeling Requirements

Adhere to the Globally Harmonized System (GHS) and local regulations.

• Chemical Name: Write out fully: "1-(1-Cyclohexen-1-yl)ethanol". Avoid abbreviations.

• Hazard Checkboxes:

  Combustible / Flammable

  Irritant (Skin/Eye)[2]

  Toxic (Acute) - Only if mixed with other toxics.

• Special Note: Add a secondary label: "Contains Peroxide Forming Chemicals - Date Checked: [Date]".

Spill Response (Immediate Action)

Due to its high boiling point (~198°C), this liquid will not evaporate quickly, creating a slip hazard and long-term flammability risk.

• Small Spill (< 500 mL):

  • Eliminate ignition sources (no open flames).[2][3][4][5]

  • Absorb with inert vermiculite, sand, or polypads. Do not use paper towels (combustible).

  • Scoop into a sealable bag/container.

  • Label as "Debris contaminated with Combustible Solvent".

• Large Spill (> 1 L):

  • Evacuate the immediate area.

  • Prevent entry into drains (toxic to aquatic life).

  • Contact EHS spill response team.

Part 6: Regulatory Compliance (RCRA & DOT)

While 1-(1-Cyclohexen-1-yl)ethanol has a flash point (~83°C) above the federal RCRA D001 limit (60°C), best practice dictates managing it as a hazardous waste due to its combustibility and peroxide potential.

Regulatory Body	Classification Code	Description
EPA (RCRA)	None / D001 *	Technically non-regulated by FP, but treated as D001 (Ignitable) in most mixed solvent streams.
DOT (Transport)	NA1993	Combustible liquid, n.o.s. (1-(1-Cyclohexen-1-yl)ethanol).
Waste Stream	Non-Halogenated	High BTU value makes it ideal for fuel blending/incineration.

Note: Always verify with your institution's specific waste profile. Many institutions classify all organic liquids with FP < 93°C as Ignitable Waste to satisfy stricter state/local codes.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 537539, 1-(1-Cyclohexen-1-yl)ethanol. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Peroxide Forming Chemicals. Retrieved from [Link]

• Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

• Clark, D.E. (2001). Peroxides and Peroxide-Forming Compounds. Chemical Health and Safety, 8(5), 12-22. (Standard reference for peroxide classification).[6]

Sources

• 1. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 2. physics.purdue.edu [physics.purdue.edu]
• 3. geneseo.edu [geneseo.edu]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. geneseo.edu [geneseo.edu]
• 6. ehs.msstate.edu [ehs.msstate.edu]

Comprehensive Guide to the Safe Handling of 1-(1-Cyclohexen-1-yl)ethanol

This guide provides essential safety and logistical information for the handling and disposal of 1-(1-Cyclohexen-1-yl)ethanol. As a valued professional in research and drug development, your safety is paramount. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring a culture of safety and excellence in your laboratory.

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(1-Cyclohexen-1-yl)ethanol was not available at the time of this writing. The following guidance is synthesized from safety data for structurally similar and related chemicals, including 1-Ethynyl-1-cyclohexanol, Cyclohexene, Cyclohexanol, and Ethanol. It is imperative to treat 1-(1-Cyclohexen-1-yl)ethanol with a high degree of caution, assuming it may possess similar or more pronounced hazards than its analogues.

Hazard Assessment and Core Principles

Based on the analysis of related chemical structures, 1-(1-Cyclohexen-1-yl)ethanol is anticipated to be a combustible liquid that may cause skin and eye irritation.[1] The presence of the cyclohexene and ethanol moieties suggests potential flammability and irritant properties.[2] Therefore, the core principles of handling this compound are:

• Containment: Prevent the release of vapor and liquid into the work environment.

• Avoidance of Ignition Sources: Due to its likely combustible nature, all potential sources of ignition must be eliminated from the handling area.[3][4]

• Personal Protection: Utilization of appropriate personal protective equipment (PPE) is mandatory to prevent skin and eye contact.[5]

• Preparedness: Laboratory personnel must be knowledgeable about emergency procedures in the event of a spill or exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is critical and must be based on a thorough risk assessment of the procedures being performed. The following table outlines the recommended PPE for handling 1-(1-Cyclohexen-1-yl)ethanol.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Bench-top operations (small quantities, <50 mL) in a well-ventilated fume hood	ANSI Z87.1 compliant safety glasses with side shields.[6]	Chemical-resistant gloves (Nitrile or Neoprene recommended).	Flame-retardant lab coat.	Not typically required if work is performed in a certified chemical fume hood.
Larger scale operations (>50 mL) or when heating	ANSI Z87.1 compliant chemical splash goggles.	Chemical-resistant gloves (Nitrile or Neoprene recommended), consider double-gloving.	Flame-retardant lab coat and a chemical-resistant apron.	Recommended, especially if there is a potential for aerosol generation. Use a NIOSH-approved respirator with an organic vapor cartridge.
Transferring or pouring	Face shield worn over chemical splash goggles.	Chemical-resistant gloves (Nitrile or Neoprene recommended).	Flame-retardant lab coat and a chemical-resistant apron.	Recommended. Use a NIOSH-approved respirator with an organic vapor cartridge.

The Causality Behind PPE Selection:

• Eye Protection: The ethanol and cyclohexanol analogues are known eye irritants.[7] Safety glasses provide basic protection from splashes, while goggles offer a seal around the eyes for enhanced protection during higher-risk procedures. A face shield protects the entire face from splashes.

• Hand Protection: Nitrile or neoprene gloves offer good resistance to a range of organic chemicals. It is crucial to inspect gloves for any signs of degradation before and during use.

• Body Protection: A flame-retardant lab coat is essential due to the anticipated flammability of the compound. A chemical-resistant apron provides an additional layer of protection against spills.

• Respiratory Protection: While a fume hood is the primary means of controlling vapor inhalation, a respirator may be necessary for larger-scale work or in the event of a ventilation failure.

PPE Selection and Use Workflow

Caption: A logical workflow for the selection and use of Personal Protective Equipment.

Operational Plan: Step-by-Step Handling Procedures

• Preparation:

  • Ensure a certified chemical fume hood is available and functioning correctly.

  • Clear the work area of all unnecessary equipment and ignition sources (e.g., hot plates, open flames, static-generating materials).[3]

  • Have a spill kit readily accessible. The kit should contain absorbent materials, and waste disposal bags.

  • Locate the nearest safety shower and eyewash station and confirm they are unobstructed.

• Handling:

  • Perform all manipulations of 1-(1-Cyclohexen-1-yl)ethanol within the chemical fume hood.

  • Ground all equipment to prevent the buildup of static electricity.[4]

  • When transferring the chemical, pour slowly and carefully to avoid splashing.

  • Keep containers tightly closed when not in use to minimize vapor release.

• Heating:

  • If heating is required, use a well-controlled heating mantle or oil bath. Do not use an open flame.

  • Ensure the apparatus is securely clamped and that there is adequate ventilation.

Emergency Procedures: A Self-Validating System

Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[5]
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Small Spill (<100 mL) in a Fume Hood	Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand). Place the contaminated material in a sealed, labeled container for hazardous waste disposal. Clean the area with a suitable solvent.
Large Spill (>100 mL) or Spill Outside of a Fume Hood	Evacuate the immediate area. Alert nearby personnel and your supervisor. If the spill is flammable, shut off all ignition sources. Contact your institution's emergency response team.[8]

Disposal Plan: Responsible Stewardship

• Waste Collection:

  • All waste containing 1-(1-Cyclohexen-1-yl)ethanol must be collected in a designated, properly labeled hazardous waste container.[9]

  • Do not mix this waste with incompatible materials. The waste container should be made of a material compatible with organic solvents.[10]

  • Keep the waste container closed when not in use and store it in a well-ventilated, secondary containment area away from ignition sources.[11]

• Disposal:

  • Dispose of the hazardous waste through your institution's environmental health and safety (EHS) office.[12]

  • Empty containers that held 1-(1-Cyclohexen-1-yl)ethanol must be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.[9]

References

• Fisher Scientific. (2010, November 16).
• AK Scientific, Inc.
• MilliporeSigma. (2025, November 7).
• MilliporeSigma. (2025, November 6).

• PubChem. 1-(1-Cyclohexen-1-yl)ethanol. National Center for Biotechnology Information. Retrieved from [Link]

• Tokyo Chemical Industry. (2025, May 2).
• Agilent Technologies, Inc. (2024, August 23).
• Chemius.
• Chemos GmbH & Co. KG. (2023, January 30).
• Airgas. (2019, April 8).
• Flinn Scientific.
• Fisher Scientific.
• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Emory University Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines.
• Sigma-Aldrich. 1-(1-Cyclohexen-1-yl)ethanol AldrichCPR.
• Victoria University of Wellington, School of Biological Sciences.
• Technion Israel Institute of Technology. Chemical Waste Management Guide.
• Collect and Recycle. (2024, March 20).
• International Labour Organization and World Health Organiz

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• 4. airgas.com [airgas.com]
• 5. aksci.com [aksci.com]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. Mobile [my.chemius.net]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. ethz.ch [ethz.ch]
• 11. collectandrecycle.com [collectandrecycle.com]
• 12. wgtn.ac.nz [wgtn.ac.nz]